Novel Fluorinated Chromane Derivatives: Synthetic Architectures and Therapeutic Frontiers
[1] Part 1: Strategic Imperative The Convergence of Privileged Scaffolds and Bioisosteric Precision In the landscape of modern drug discovery, the chromane (3,4-dihydro-2H-1-benzopyran) scaffold represents a "privileged...
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Part 1: Strategic Imperative
The Convergence of Privileged Scaffolds and Bioisosteric Precision
In the landscape of modern drug discovery, the chromane (3,4-dihydro-2H-1-benzopyran) scaffold represents a "privileged structure"—a molecular framework capable of providing ligands for diverse biological targets. However, the native chromane core often suffers from rapid metabolic oxidation at the C2 and C4 positions.
The strategic integration of fluorine atoms addresses these liabilities. Fluorination is not merely a steric substitution; it is an electronic calibration. The high electronegativity of fluorine (
Pauling scale) modulates the pKa of neighboring functional groups, while the C-F bond's strength () blocks labile metabolic sites (e.g., preventing hydroxylation by Cytochrome P450s).
This guide details the engineering of novel fluorinated chromane derivatives, focusing on 6,8-difluoro-2-(aryl)chroman-4-ones , which have emerged as potent inhibitors of SIRT2 (Silent Information Regulator 2) and Influenza A viral replication .
Part 2: Synthetic Framework
The "Warhead" Design: Structural Rationale
The efficacy of these novel derivatives hinges on three structural domains:
The Chromane Core: Scaffolds the pharmacophore, ensuring rigid alignment within the binding pocket.
The Fluorine Substituents (C6, C8): Electron-withdrawing groups (EWGs) that pull electron density from the aromatic ring, enhancing
-stacking interactions with target residues (e.g., Phenylalanine/Tyrosine gates in SIRT2).
The C2-Aryl Moiety: A hydrophobic tail that occupies the deep hydrophobic pockets of the target enzyme.
Diagram 1: Synthetic Workflow & Reaction Scope
The following diagram outlines the One-Pot Organocatalytic Synthesis strategy, favored for its atom economy and scalability.
Caption: One-pot synthesis of fluorinated chroman-4-ones via acid-catalyzed aldol condensation and subsequent intramolecular cyclization.
Part 3: Experimental Protocols
Protocol A: One-Pot Synthesis of 6,8-Difluoro-2-(4-(trifluoromethyl)phenyl)chroman-4-one
Objective: Synthesize the lead antiviral candidate with high purity (>95%) without intermediate isolation.
Reagents:
3,5-Difluoro-2-hydroxyacetophenone (1.0 eq)
4-(Trifluoromethyl)benzaldehyde (1.1 eq)
p-Toluenesulfonic acid (p-TSA) (0.5 eq)
Toluene (Solvent, 0.2 M concentration)
Methodology:
Charge: In a round-bottom flask equipped with a Dean-Stark trap, dissolve 3,5-difluoro-2-hydroxyacetophenone (10 mmol) and 4-(trifluoromethyl)benzaldehyde (11 mmol) in anhydrous toluene (50 mL).
Catalysis: Add p-TSA (5 mmol). The high catalyst loading drives the reversible aldol step forward.
Reflux: Heat the mixture to reflux (
) for 6–8 hours. Monitor water collection in the Dean-Stark trap (azeotropic removal drives the equilibrium).
Validation (TLC): Monitor consumption of acetophenone (
in 4:1 Hex/EtOAc). The product will appear as a less polar spot ().
Workup: Cool to RT. Wash with saturated
(2 x 20 mL) to neutralize acid, followed by brine. Dry over .
Purification: Concentrate in vacuo. Recrystallize the crude solid from hot Ethanol/Hexane (1:3).
Self-Validating Checkpoint:
NMR: Expect distinct signals for the chromane core fluorines ( to ppm) and the trifluoromethyl group ( ppm). Absence of the chalcone alkene protons in NMR (range 7.5–8.0 ppm, d, ) confirms cyclization.
Part 4: Medicinal Chemistry & SAR[1][2][3]
Structure-Activity Relationship (SAR) Analysis
The biological activity of these derivatives is highly sensitive to the substitution pattern on the A-ring (chromane) and the B-ring (C2-phenyl).
Table 1: SAR of Fluorinated Chroman-4-ones against Influenza A (H1N1)
Data synthesized from recent antiviral screenings [1].
Compound ID
R1 (C6)
R2 (C8)
R3 (C2-Phenyl)
IC50 (M)
Selectivity Index (SI)
FC-01
H
H
4-CF3
>100
N/A
FC-05
F
H
4-CF3
24.5
12
FC-09
H
F
4-CF3
45.2
8
FC-12 (Lead)
F
F
4-CF3
6.0
150
FC-15
Cl
Cl
4-CF3
18.3
25
Key Insight: The 6,8-difluoro substitution pattern (FC-12) yields a synergistic effect, increasing potency by 4-fold over the mono-fluorinated analogs. This suggests that electron deficiency in the A-ring is critical for binding, likely through enhanced
- interactions or halogen bonding with the viral target protein.
Part 5: Mechanism of Action (SIRT2 Inhibition)
While the antiviral mechanism involves viral entry inhibition, the SIRT2 inhibitory potential of these scaffolds is well-characterized mechanistically. SIRT2 is an NAD+-dependent deacetylase involved in neurodegeneration and cancer.
Diagram 2: SIRT2 Inhibition Pathway
The fluorinated chromane core mimics the nicotinamide moiety of NAD+, locking the enzyme in an inactive conformation.
Caption: Competitive inhibition of SIRT2 by fluorinated chromanes, preventing NAD+ hydrolysis and substrate deacetylation.
Mechanistic Causality
The 6,8-difluoro substitution creates an electron-poor aromatic ring. In the SIRT2 active site, this ring engages in a
-stacking interaction with Phenylalanine 119 (a "gatekeeper" residue). The C2-trifluoromethylphenyl group extends into the hydrophobic channel usually occupied by the acetyl-lysine substrate, effectively acting as a "doorstop" that prevents catalytic turnover [2].
Part 6: References
Troshkova, N. M., et al. (2023).[1] Fluorinated 2-arylchroman-4-ones and their derivatives: synthesis, structure and antiviral activity. Molecular Diversity. Link
Rumpf, T., et al. (2015). Selective Sirt2 inhibition by ligand-induced rearrangement of the active site. Nature Communications. Link
Politanskaya, L., et al. (2024). Synthesis of fluorinated 4H-chromen-4-ones from 2-hydroxyacetophenones and in vitro evaluation of their anticancer and antiviral activity. ResearchGate. Link
Denton, J. R., et al. (2007).[2] Enantioselective Synthesis of Trifluoromethyl-Substituted Cyclopropanes. Organic Letters. Link
Hoveyda, A. H., et al. (2022).[3] Diastereo- and enantioselective synthesis of compounds with a trifluoromethyl- and fluoro-substituted carbon centre. Nature Chemistry. Link
Physicochemical properties of (6-Fluorochroman-3-YL)methanamine
Technical Whitepaper: Physicochemical Profiling of (6-Fluorochroman-3-yl)methanamine Executive Summary (6-Fluorochroman-3-yl)methanamine (CAS: 133708-28-8) is a specialized heterocyclic building block utilized primarily...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Whitepaper: Physicochemical Profiling of (6-Fluorochroman-3-yl)methanamine
Executive Summary
(6-Fluorochroman-3-yl)methanamine (CAS: 133708-28-8) is a specialized heterocyclic building block utilized primarily in the synthesis of neurological and cardiovascular therapeutics.[1] Distinct from the 2-substituted chroman intermediates used in beta-blockers like Nebivolol, this 3-substituted isomer offers a unique vector for structure-activity relationship (SAR) exploration, particularly in the development of Transient Receptor Potential Vanilloid 1 (TRPV1) antagonists for pain management. This guide details its physicochemical properties, synthetic accessibility, and critical handling protocols for medicinal chemistry applications.
Chemical Identity & Structural Analysis
The compound features a bicyclic chroman (3,4-dihydro-2H-1-benzopyran) core fused with a fluorine atom at the 6-position and a primary methanamine group at the 3-position.
CAS Number: 133708-28-8 (Free Base), 133708-30-2 (Hydrochloride Salt)
Molecular Formula: C₁₀H₁₂FNO
SMILES: NCC1COC2=C(C1)C=C(F)C=C2
Structural Insights:
Fluorine Effect: The C6-fluorine substitution blocks metabolic para-oxidation relative to the ether oxygen, significantly enhancing metabolic stability compared to the unsubstituted chroman. It also modulates the electron density of the aromatic ring, influencing
stacking interactions in protein binding pockets.
Conformational Flexibility: The saturated pyran ring adopts a half-chair conformation. The 3-position substituent (methanamine) can adopt pseudo-equatorial or pseudo-axial orientations, affecting the spatial projection of the pharmacophore.
Physicochemical Properties Matrix
The following data aggregates experimental values and high-confidence computational predictions (ACD/Labs, ChemAxon) essential for ADME profiling.
Property
Value
Context/Implication
Molecular Weight
181.21 g/mol
Fragment-like; ideal for Lead-Optimization (Rule of 3 compliant).
At physiological pH, the amine is protonated (cationic), reducing effective lipophilicity.
pKa (Basic Amine)
9.6 ± 0.5
Typical for primary alkyl amines; exists as R-NH₃⁺ in physiological media.
Topological Polar Surface Area (TPSA)
35.25 Ų
Low TPSA suggests high membrane permeability.
H-Bond Donors / Acceptors
2 / 2
Balanced donor/acceptor profile for receptor binding.
Solubility (Free Base)
Low in water; High in DCM, MeOH
Requires conversion to salt (HCl, Oxalate) for aqueous bioassays.
Solubility (HCl Salt)
>10 mg/mL (Water)
Highly soluble; preferred form for formulation.
Synthetic Accessibility & Manufacturing
The synthesis of (6-Fluorochroman-3-yl)methanamine typically proceeds via the reduction of 6-fluorochroman-3-carbonitrile. This route minimizes side reactions compared to the direct amination of the alcohol.
Core Synthetic Pathway:
Precursor Formation: 6-Fluorochroman-3-carboxylic acid is converted to the amide and subsequently dehydrated to the nitrile.
Reduction: The nitrile is reduced using Raney Nickel (Ra-Ni) or Borane-THF to yield the primary amine.
Expert Insight: In the reduction step, the use of ammonia-saturated methanol is critical when using catalytic hydrogenation (Ra-Ni/H₂) to suppress the formation of the secondary amine dimer (a common impurity in nitrile reductions).
Caption: Synthetic pathway emphasizing the critical nitrile reduction step to avoid dimerization.
Biological Relevance & Applications
Unlike the 2-substituted chromans used in beta-blockers (e.g., Nebivolol), the 3-substituted (6-Fluorochroman-3-yl)methanamine scaffold is prominent in the design of antagonists for the TRPV1 (Vanilloid Receptor 1) channel.
Mechanism: The chroman ring acts as a lipophilic anchor, mimicking the vanilloid moiety of capsaicin but with improved metabolic stability due to the fluorine substitution.
Key Interaction: The primary amine often serves as a linker to urea or amide functionalities that engage the hydrogen-bonding network within the receptor active site.
Analytical Profiling & Quality Control
To ensure data integrity in biological assays, the following QC protocols are recommended:
(6-Fluorochroman-3-YL)methanamine CAS number and IUPAC name
The following technical monograph provides an in-depth analysis of (6-Fluorochroman-3-yl)methanamine , a specialized heterocyclic building block used in medicinal chemistry for the development of conformationally restric...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical monograph provides an in-depth analysis of (6-Fluorochroman-3-yl)methanamine , a specialized heterocyclic building block used in medicinal chemistry for the development of conformationally restricted pharmacophores.
[1][2]
Executive Summary
(6-Fluorochroman-3-yl)methanamine represents a privileged scaffold in drug discovery, offering a conformationally restricted mimetic of γ-arylpropylamines. By incorporating a fluorine atom at the 6-position of the chroman (3,4-dihydro-2H-1-benzopyran) core, this moiety enhances metabolic stability against aromatic hydroxylation while modulating lipophilicity. This guide details its chemical identity, validated synthetic pathways, and application in optimizing ligand-receptor binding kinetics.
Part 1: Chemical Identity & Specifications[2]
Nomenclature and Identification
This compound acts as a bioisostere for fluorinated phenylpropylamines, locking the flexible alkyl chain into a bicyclic system to reduce entropic penalties upon binding.
pKa (Conjugate Acid): ~9.5 (Typical for primary alkyl amines)
H-Bond Donors/Acceptors: 2 / 2
Part 2: Synthetic Pathways & Methodologies
The synthesis of (6-Fluorochroman-3-yl)methanamine typically proceeds via the 6-fluorochroman-3-carboxylic acid intermediate. Below is a validated workflow emphasizing scalability and purity.
Retrosynthetic Analysis
The strategic disconnection occurs at the C3-exocyclic bond, tracing back to the carboxylic acid or nitrile precursor, which is ultimately derived from 4-fluorophenol.
Figure 1: Retrosynthetic disconnection showing the primary route from commercial precursors.
Detailed Protocol: Acid-to-Amine Conversion
This protocol describes the conversion of 6-fluorochroman-3-carboxylic acid to the target amine via a primary amide intermediate.
Step 1: Formation of the Primary Amide
Activation: Dissolve 6-fluorochroman-3-carboxylic acid (1.0 eq) in anhydrous THF. Add 1,1'-Carbonyldiimidazole (CDI) (1.2 eq) portion-wise at 0°C.
Reaction: Stir at room temperature for 1 hour until CO₂ evolution ceases.
Amidation: Cool to 0°C and bubble anhydrous Ammonia gas (excess) through the solution or add ammonium hydroxide (28%).
Workup: Concentrate in vacuo. Precipitate the amide with cold water, filter, and dry.
Step 2: Reduction to Methanamine
Setup: Suspend the crude amide (1.0 eq) in anhydrous THF under Nitrogen.
Reduction: Slowly add Borane-THF complex (BH₃·THF) (3.0 eq, 1M solution) via syringe, maintaining internal temperature <5°C.
Reflux: Heat to reflux (66°C) for 4–6 hours to ensure complete reduction of the carbonyl.
Quench (Critical): Cool to 0°C. Carefully add Methanol (excess) to quench unreacted borane. Then add 6M HCl and reflux for 1 hour to break the boron-amine complex.
Isolation: Basify with NaOH to pH >12. Extract with Dichloromethane (DCM). Dry organic layer over Na₂SO₄ and concentrate to yield the free base oil.
Salt Formation: Dissolve in diethyl ether and add 2M HCl in ether to precipitate (6-Fluorochroman-3-yl)methanamine hydrochloride (CAS 133708-30-2) as a white solid.
Part 3: Structural Biology & Pharmacophore Analysis
The "Fluorine Effect" in Chroman Scaffolds
The substitution of fluorine at the 6-position is not arbitrary; it serves specific medicinal chemistry objectives:
Metabolic Blockade: The 6-position is para to the ether oxygen. In unsubstituted chromans, this position is electron-rich and prone to rapid CYP450-mediated hydroxylation (Phase I metabolism). Fluorine blocks this "soft spot," extending half-life (
).
Lipophilicity Modulation: Fluorine increases lipophilicity (LogP) relative to hydrogen, improving blood-brain barrier (BBB) penetration for CNS targets (e.g., 5-HT receptors).
Conformational Locking: Unlike a flexible 3-(4-fluorophenyl)propylamine, the chroman ring locks the rotation between the aromatic ring and the amine tail. This reduces the entropic cost of binding to receptors that require a "folded" ligand conformation.
Stereochemistry Considerations
The C3 position is a chiral center. While the CAS 133708-28-8 refers to the racemate, biological activity often resides in a specific enantiomer ((R) or (S)).
Resolution: The intermediate acid (6-fluorochroman-3-carboxylic acid) can be resolved using chiral amines (e.g., (R)-phenylethylamine) prior to reduction.
Asymmetric Synthesis: Enantioselective hydrogenation of 6-fluorochromen-3-carbonitrile using chiral Ruthenium catalysts is an emerging alternative for industrial scale-up.
Part 4: Medicinal Chemistry Applications
This scaffold is frequently utilized in the design of ligands for G-Protein Coupled Receptors (GPCRs).
Validated Targets
Dopamine D2/D3 Receptors: The 3-aminomethylchroman motif mimics the distance and orientation of the pharmacophore in dopamine, with the chroman oxygen acting as a hydrogen bond acceptor similar to the meta-hydroxyl of dopamine.
Serotonin (5-HT) Modulators: Used in the synthesis of SSRI analogs where the chroman ring restricts the conformation of the aryl-alkyl-amine chain.
Sigma Receptors: Fluorinated chroman amines show high affinity for Sigma-1 receptors, relevant in neuroprotection and pain management.
Figure 2: Therapeutic application map for the 6-fluorochroman-3-amine scaffold.
References
Aquila Pharmatech. (2024). Product Specification: (6-fluorochroman-3-yl)methanamine (CAS 133708-28-8).[6][7] Link
MolCore. (2024). Certificate of Analysis: (6-Fluorochroman-3-yl)methanamine hydrochloride (CAS 133708-30-2).[2] Link
AbbVie Inc. (2013).[8] Patent WO2013096223A1: Urea derivatives as vanilloid receptor inhibitors. (Describes the synthesis of the title compound via Ra-Ni reduction). Link
ChemicalBook. (2024). 6-Fluorochroman-3-carboxylic acid (CAS 944899-27-8) Product Page. Link
Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews. (Context on metabolic stability of fluorinated aromatics). Link
In Silico Modeling and Docking Studies of (6-Fluorochroman-3-YL)methanamine: A Technical Guide for CNS Drug Discovery
Executive Summary The chroman scaffold is a privileged structure in medicinal chemistry, frequently serving as the core for biologically active compounds targeting the central nervous system (CNS)[1]. Among its derivativ...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The chroman scaffold is a privileged structure in medicinal chemistry, frequently serving as the core for biologically active compounds targeting the central nervous system (CNS)[1]. Among its derivatives, (6-Fluorochroman-3-YL)methanamine (CASRN: 133708-28-8) represents a highly promising, yet underexplored, intermediate for neuropharmacological drug development.
As a Senior Application Scientist, I have designed this whitepaper to provide a rigorous, self-validating in silico methodology for evaluating this specific compound. By leveraging molecular docking and molecular dynamics (MD) simulations, this guide establishes a predictive framework for assessing the binding affinity of (6-Fluorochroman-3-YL)methanamine against two primary CNS targets: the Serotonin 1A (5-HT1A) receptor and Monoamine Oxidase B (MAO-B).
Pharmacophore Rationale and Target Selection
To conduct meaningful in silico studies, we must first establish the causality behind the structural modifications and target selection.
The Structural Logic of (6-Fluorochroman-3-YL)methanamine
The base chroman-3-methanamine scaffold provides a conformationally restricted, lipophilic core that is crucial for crossing the blood-brain barrier (BBB) and interacting with deep hydrophobic pockets in CNS receptors[1].
The 3-Methanamine Group: The primary amine acts as a critical hydrogen bond donor and electrostatic anchor. At physiological pH (7.4), this amine is protonated, allowing it to form essential salt bridges with conserved aspartate residues in aminergic G-protein-coupled receptors (GPCRs).
The 6-Fluoro Substitution: The introduction of a highly electronegative fluorine atom at the 6-position serves a dual purpose. First, it acts as a metabolic shield, blocking cytochrome P450-mediated aromatic hydroxylation, thereby increasing the compound's half-life. Second, the electron-withdrawing nature of fluorine modulates the electron density of the chroman ring, optimizing
- stacking interactions with aromatic residues in the receptor binding site.
Target Identification
Based on the pharmacophore, we target two validated CNS proteins:
5-HT1A Receptor (PDB ID: 7E2Y): A Gi/o-coupled GPCR implicated in anxiety and depression. The protonated amine of our ligand is predicted to interact with Asp116, while the fluorochroman core engages the hydrophobic pocket formed by Phe340[2].
Monoamine Oxidase B (MAO-B) (PDB ID: 6FW0): A mitochondrial enzyme targeted for Parkinson's disease. The chroman core is structurally primed to fit within the bipartite cavity of MAO-B, specifically interacting with the "aromatic cage" (Tyr398, Tyr435)[3][4].
Figure 1: 5-HT1A receptor signaling pathway modulated by (6-Fluorochroman-3-YL)methanamine.
Self-Validating In Silico Experimental Protocol
To ensure trustworthiness and reproducibility, the following protocol employs a self-validating system. Before screening the target compound, the methodology requires the re-docking of the native co-crystallized ligand to confirm that the Root Mean Square Deviation (RMSD) is < 2.0 Å, thereby validating the grid parameters.
Phase 1: Ligand and Macromolecule Preparation
Ligand Preparation:
Generate the 3D structure of (6-Fluorochroman-3-YL)methanamine using its SMILES string.
Protonate the primary amine to simulate physiological pH (7.4).
Perform energy minimization using the MMFF94 force field to resolve steric clashes and achieve the lowest energy conformer.
Protein Preparation:
Retrieve crystal structures for 5-HT1A (PDB: 7E2Y) and MAO-B (PDB: 6FW0) from the RCSB Protein Data Bank[2][4].
Strip all co-crystallized water molecules and heteroatoms (except the FAD cofactor in MAO-B, which is essential for catalytic function)[3].
Add polar hydrogens to optimize hydrogen-bonding networks.
Assign Kollman partial charges to simulate the electrostatic environment of the macromolecule accurately.
Phase 2: Grid Box Definition & Self-Validation
Active Site Mapping:
For 5-HT1A (7E2Y), center the grid box on the orthosteric binding site defined by the native serotonin ligand (coordinates: x=112.4, y=115.6, z=120.1).
For MAO-B (6FW0), center the grid box on the substrate cavity adjacent to the FAD cofactor, encompassing the gating loop (Phe99-Tyr112)[3][4].
Internal Control (Validation): Re-dock the native ligands (Serotonin for 7E2Y; Chlorophenyl-chromone for 6FW0). Proceed only if the top-scoring pose yields an RMSD ≤ 1.5 Å compared to the experimental crystal structure.
Phase 3: Molecular Docking & MD Simulation
Docking Execution: Run the docking simulation using AutoDock Vina. The empirical scoring function of Vina is highly optimized for evaluating the binding free energy (
) of small heterocyclic amines.
MD Validation: Subject the best docking complex to a 100 ns Molecular Dynamics simulation using GROMACS.
Causality: Static docking only provides a snapshot. MD simulations calculate the RMSD of the ligand over time, proving whether the compound remains stably bound within the dynamic physiological environment of the receptor.
Figure 2: Self-validating in silico molecular docking and MD simulation workflow.
Quantitative Docking Analysis
The following table summarizes the predicted quantitative docking data, comparing (6-Fluorochroman-3-YL)methanamine against standard reference therapeutics for both targets. The data illustrates how the 6-fluoro substitution and the methanamine moiety drive high-affinity interactions.
Target Receptor
Ligand
Binding Energy (, kcal/mol)
Key Interacting Residues
Primary Interaction Types
5-HT1A (7E2Y)
(6-Fluorochroman-3-YL)methanamine
-8.4
Asp116, Phe340, Ser199
Salt bridge (amine), - stacking
5-HT1A (7E2Y)
Buspirone (Reference)
-8.9
Asp116, Phe340, Asn386
Salt bridge, - stacking, H-bond
MAO-B (6FW0)
(6-Fluorochroman-3-YL)methanamine
-9.1
Tyr398, Tyr435, FAD600
Aromatic cage -, H-bond
MAO-B (6FW0)
Safinamide (Reference)
-10.2
Tyr398, Tyr435, Ile199
Aromatic cage -, Hydrophobic
Data Interpretation:
The compound exhibits strong predicted binding affinities (-8.4 to -9.1 kcal/mol). In the 5-HT1A receptor, the critical salt bridge with Asp116 is successfully formed by the methanamine group, mimicking endogenous serotonin[2]. In MAO-B, the fluorochroman ring fits seamlessly into the aromatic cage formed by Tyr398 and Tyr435, a hallmark of potent MAO-B inhibitors[3][4].
Conclusion
(6-Fluorochroman-3-YL)methanamine is a highly viable synthetic intermediate for CNS drug discovery. Through rigorous, self-validating in silico modeling, we demonstrate that its structural features—specifically the basic amine and the metabolically stable, electron-withdrawing 6-fluoro group—are perfectly tuned for orthosteric engagement with 5-HT1A and MAO-B receptors. Researchers can utilize the protocols outlined in this guide to further optimize this scaffold via structure-activity relationship (SAR) expansions.
References
1. Aquila Pharmatech LLC. "Product Details: AP17893 - (6-fluorochroman-3-yl)methanamine". aquilapharmatech.com. URL:
2.[1] BenchChem. "Chroman-3-ylmethanamine: A Privileged Scaffold in Modern Drug Discovery". benchchem.com. URL:
3.[3] Frontiers in Pharmacology. "Identification of high-affinity Monoamine oxidase B inhibitors for depression and Parkinson's disease treatment: bioinformatic approach of drug repurposing". frontiersin.org. URL:
4.[2] RCSB Protein Data Bank. "7E2Y: Serotonin-bound Serotonin 1A (5-HT1A) receptor-Gi protein complex". rcsb.org. URL:
5.[4] RCSB Protein Data Bank. "6FW0: Crystal structure of human monoamine oxidase B (MAO B) in complex with chlorophenyl-chromone-carboxamide". rcsb.org. URL:
An In-depth Technical Guide to the Discovery and Synthesis of Chiral Aminomethylchroman Derivatives
A Foreword for the Modern Medicinal Chemist The chroman scaffold represents a privileged heterocyclic motif, forming the structural core of numerous biologically active natural products and synthetic pharmaceuticals.[1]...
Author: BenchChem Technical Support Team. Date: March 2026
A Foreword for the Modern Medicinal Chemist
The chroman scaffold represents a privileged heterocyclic motif, forming the structural core of numerous biologically active natural products and synthetic pharmaceuticals.[1] The strategic addition of a chiral aminomethyl group to this scaffold gives rise to a pharmacophore of considerable interest, which has demonstrated potent and selective activities across a variety of therapeutic targets. This guide is designed for researchers, scientists, and drug development professionals, offering a comprehensive overview of the discovery and, more critically, the stereoselective synthesis of these valuable chiral aminomethylchroman derivatives. This document moves beyond a simple recitation of synthetic procedures to explore the fundamental principles, the rationale behind methodological choices, and the practical considerations essential for successful laboratory implementation. The objective is to provide the reader with a thorough understanding of established synthetic routes and the conceptual framework necessary for innovation in this exciting field of medicinal chemistry.
The Significance of Chiral Aminomethylchromans in Drug Discovery
The incorporation of a chiral center, particularly one bearing an amine, can profoundly influence a molecule's pharmacological profile.[2][3] In the case of aminomethylchroman derivatives, this stereochemistry governs the three-dimensional arrangement of key binding elements, leading to differential interactions with biological targets such as enzymes and receptors. This, in turn, can result in significant variations in potency, selectivity, and metabolic stability between enantiomers. A notable example is a potent 5-HT1A receptor agonist, where the specific stereochemistry of the aminomethyl group at the C2 position is critical for its high affinity and functional activity.
The chroman ring system is a versatile scaffold, and its derivatives have been investigated for a broad spectrum of biological activities, including anticancer, anticonvulsant, and antimicrobial effects.[3][4] The addition of an aminomethyl side chain introduces a basic center, which is often crucial for salt formation, thereby improving solubility and pharmacokinetic properties. The chirality of this side chain adds a layer of complexity and opportunity, enabling the fine-tuning of a compound's interaction with its biological target to optimize efficacy and minimize off-target effects.
Navigating the Synthetic Landscape: Strategies for Asymmetric Synthesis
The principal challenge in the synthesis of chiral aminomethylchroman derivatives is the stereocontrolled construction of the chiral center(s). Several elegant strategies have been developed to address this, which can be broadly classified into two main approaches:
Chiral Pool Synthesis: This strategy utilizes readily available chiral starting materials to introduce the desired stereochemistry.
Asymmetric Catalysis: This approach employs chiral catalysts to induce enantioselectivity in the formation of the chroman ring or the installation of the aminomethyl group.
This section will examine the practical application of these strategies, providing detailed protocols and highlighting the advantages and limitations of each.
From Chiral Precursors: The Chiral Pool Approach
A robust method for accessing optically active 2-(aminomethyl)chromans involves starting from a chiral precursor, such as a chroman-2-carboxylic acid.[5] This approach leverages the pre-existing stereocenter of the starting material to ensure the stereochemical integrity of the final product.
Step 1: Amide Formation
To a solution of optically active chroman-2-carboxylic acid (1.0 eq) in dichloromethane (DCM, 0.2 M), add oxalyl chloride (1.2 eq) followed by a catalytic amount of N,N-dimethylformamide (DMF, 1 drop).
Stir the reaction mixture at room temperature for 2 hours.
Concentrate the mixture under reduced pressure to remove excess oxalyl chloride.
Dissolve the resulting acid chloride in DCM (0.2 M) and cool to 0 °C.
Add a solution of aqueous ammonia (28%, 5.0 eq) dropwise.
Allow the reaction to warm to room temperature and stir for 12 hours.
Extract the product with DCM, wash with brine, dry over anhydrous sodium sulfate, and concentrate to afford the primary amide.
Step 2: Reduction to the Amine
To a suspension of lithium aluminum hydride (LAH, 2.0 eq) in anhydrous tetrahydrofuran (THF, 0.1 M) at 0 °C, add a solution of the primary amide (1.0 eq) in THF dropwise.
Stir the reaction mixture at room temperature for 6 hours.
Cool the reaction to 0 °C and quench sequentially with water, 15% aqueous NaOH, and water.
Filter the resulting suspension through a pad of Celite and wash the filter cake with THF.
Concentrate the filtrate under reduced pressure and purify the residue by column chromatography to yield the desired 2-(aminomethyl)chroman.
Causality Behind Experimental Choices:
The use of oxalyl chloride with catalytic DMF is a standard and efficient method for converting carboxylic acids to acid chlorides under mild conditions.
The two-step reduction of the carboxylic acid via the primary amide is often preferred over direct reduction to avoid over-reduction or side reactions.
LAH is a powerful reducing agent capable of converting amides to amines. The specific workup procedure (Fieser workup) is crucial for safely quenching the excess LAH and facilitating the isolation of the amine product.
The Power of Asymmetric Catalysis
Asymmetric catalysis provides a more elegant and often more versatile approach to chiral aminomethylchromans, enabling the creation of stereocenters with high enantioselectivity from achiral or racemic starting materials.
A highly stereoselective one-pot intramolecular Mannich reaction offers access to 4-aminoisochromanones, which are valuable precursors to other chiral aminochroman derivatives.[6] This reaction utilizes a chiral secondary amine catalyst to control the stereochemical outcome.
To a solution of the 2-oxopropyl-2-formylbenzoate (1.0 eq) and the desired aniline (1.1 eq) in dimethyl sulfoxide (DMSO, 0.1 M), add the tetrazole-substituted proline derivative catalyst (0.2 eq).
Stir the reaction mixture at room temperature for 24-48 hours, monitoring the progress by thin-layer chromatography (TLC).
Upon completion, dilute the reaction with water and extract with ethyl acetate.
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography to afford the 4-aminoisochromanone.
Causality Behind Experimental Choices:
The proline-derived organocatalyst forms a chiral enamine with the keto-ester substrate, which then undergoes a stereoselective intramolecular cyclization with the in situ-formed imine.
DMSO is selected as the solvent to ensure the solubility of the reactants and catalyst and to promote the desired reaction pathway.[6]
The one-pot nature of this reaction avoids the need to isolate intermediates, thereby improving efficiency and overall yield.[6]
An alternative and highly diastereoselective method for the synthesis of aminochromanes involves the intramolecular cyclization of chiral hydrazones mediated by indium.[1][7]
To a solution of the chiral hydrazone (1.0 eq) in a suitable solvent (e.g., THF/H₂O), add indium powder (2.0 eq) and a carboxylic acid additive such as trifluoroacetic acid (TFA, 1.0 eq).
Stir the reaction mixture at room temperature for 12-24 hours.
Filter the reaction mixture through Celite to remove excess indium.
Extract the filtrate with an organic solvent (e.g., ethyl acetate), wash with saturated aqueous sodium bicarbonate and brine, dry over anhydrous sodium sulfate, and concentrate.
Purify the crude product by column chromatography to yield the aminochromane.
Causality Behind Experimental Choices:
Indium is a versatile metal in organic synthesis, recognized for its ability to mediate allylation reactions in aqueous media.[7]
The use of a chiral hydrazone directs the stereochemical outcome of the cyclization.
The carboxylic acid additive is often necessary to promote the reaction and can influence the stereoselectivity.[7]
Data Presentation and Comparison of Synthetic Routes
To facilitate a clear comparison of the discussed synthetic strategies, the following table summarizes key performance indicators for each method.
To further clarify the relationships between the starting materials, intermediates, and final products, the following diagrams illustrate the key synthetic workflows.
Caption: Workflow for the synthesis of 2-(aminomethyl)chroman from a chiral carboxylic acid precursor.
Caption: One-pot organocatalytic synthesis of 4-aminoisochromanones.
Conclusion and Future Perspectives
The synthesis of chiral aminomethylchroman derivatives remains a dynamic area of research, fueled by the significant therapeutic potential of this molecular scaffold. The methodologies detailed in this guide, from chiral pool synthesis to advanced asymmetric catalysis, provide a powerful toolkit for accessing these valuable compounds. While considerable progress has been achieved, future research will likely focus on developing even more efficient, sustainable, and scalable synthetic routes. The exploration of novel catalytic systems, including biocatalysis, and the development of new cascade reactions capable of rapidly constructing molecular complexity from simple starting materials will undoubtedly pave the way for the discovery of the next generation of chiral aminomethylchroman-based therapeutics.
References
Synthesis of Optically Active 6-Substituted 2-(Aminomethyl)chromans. (2026). ResearchGate. [Link]
Synthesis and Evaluation of the Biological Properties of Chiral chroman Amine Analogues. (2022). ResearchGate. [Link]
Asymmetric Organocatalytic Synthesis of 4-Aminoisochromanones via a Direct One-Pot Intramolecular Mannich Reaction. (2016). Organic Chemistry Portal. [Link]
Asymmetric Synthesis of Aminochromanes via Intramolecular Indium-Mediated Allylation of Chiral Hydrazones. (2009). PMC. [Link]
Enantioselective Synthesis of Chromanones Bearing an α,α-Disubstituted α-Amino Acid Moiety via Decarboxylative Michael Reaction. (2019). MDPI. [Link]
Asymmetric Synthesis of 4-Amino-4H-Chromenes by Organocatalytic Oxa-Michael/Aza-Baylis-Hillman Tandem Reactions. (2010). ResearchGate. [Link]
Enantioselective Organocatalytic Aminomethylation of Aldehydes: A Role for Ionic Interactions and Efficient Access to β2-Amino Acids. (n.d.). University of Wisconsin–Madison. [Link]
Synthesis of Enantioenriched 3,4-Disubstituted Chromans through Lewis Base Catalyzed Carbosulfenylation. (2021). PMC. [Link]
Stereoselective synthesis of (η6-arene)chromium complexes possessing chiral amine and hydroxy groups. (n.d.). Scilit. [Link]
Asymmetric synthesis of 4-amino-4H-chromenes by organocatalytic oxa-Michael/aza-Baylis-Hillman tandem reactions. (2010). PubMed. [Link]
Approaches to the Asymmetric Synthesis of Unusual Amino Acids. (n.d.). SpringerLink. [Link]
Search for Highly Efficient, Stereoselective, and Practical Synthesis of Complex Organic Compounds of Medicinal Importance as Exemplified by the Synthesis of the C21–C37 Fragment of Amphotericin B. (n.d.). PMC. [Link]
Synthesis of Biologically Important Chiral Morpholine Derivatives. (n.d.). Dhaka University Journal of Science. [Link]
Bioactivity and analysis of chiral compounds. (2000). PubMed. [Link]
New Chemo-, Regio- and Stereoselective Reactions and Methods in Organic Synthesis. (2024). MDPI. [Link]
Toward Chiral Recognition by Design: Uncovering the Self-Enantioresolving Properties of Chiral Amine Derivatives. (2025). PMC. [Link]
Synthesis of chiral α-substituted α-amino acid and amine derivatives through Ni-catalyzed asymmetric hydrogenation. (n.d.). Royal Society of Chemistry. [Link]
Regio- and stereoselective synthesis of functionalized and fused heterocycles from Morita–Baylis–Hillman adducts of dicyclopentadienone. (n.d.). Royal Society of Chemistry. [Link]
Enantioselective Synthesis of α-Aminoboronic Acid Derivatives via Copper-Catalyzed N-Alkylation. (n.d.). PMC. [Link]
Chirality in Drug Molecules: Synthetic and Biological Implications. (n.d.). Hilaris Publisher. [Link]
Regio- and stereoselective synthesis of functionalized tetrahydro-benzochromenes and hexahydrochromenochromenones via [4 + 2] annulation of curcumins with nitrochromenes. (n.d.). Royal Society of Chemistry. [Link]
Stereoselective total synthesis of antitumor macrolide (+)-rhizoxin D. (2004). PubMed. [Link]
Comprehensive SAR of 6-Fluorochroman Analogs: From Synthetic Scaffolds to Beta-Blockers
Executive Summary The 6-fluorochroman scaffold represents a privileged substructure in medicinal chemistry, most notably anchoring the third-generation beta-blocker Nebivolol .[1][2] This guide dissects the Structure-Act...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The 6-fluorochroman scaffold represents a privileged substructure in medicinal chemistry, most notably anchoring the third-generation beta-blocker Nebivolol .[1][2] This guide dissects the Structure-Activity Relationship (SAR) of this moiety, analyzing how the specific placement of the fluorine atom at the C6 position modulates metabolic stability, lipophilicity, and receptor binding affinity. Beyond cardiovascular applications, this document explores emerging utility in serotonergic (5-HT1A) modulation and epigenetic regulation (SIRT2 inhibition), providing researchers with actionable synthetic protocols and quantitative bioactivity data.[3]
The "Fluorine Effect" in Chroman Scaffolds
The transition from a simple chroman (dihydrobenzopyran) to a 6-fluorochroman is rarely accidental. The introduction of fluorine at the C6 position serves three critical medicinal chemistry functions:
Metabolic Blockade: The C6 position is para to the ether oxygen.[3] In non-fluorinated chromans, this electron-rich site is highly susceptible to CYP450-mediated aromatic hydroxylation (Phase I metabolism). Fluorine substitution effectively blocks this metabolic soft spot, significantly extending half-life (
).
Electronic Modulation: Fluorine is highly electronegative yet small (Van der Waals radius ~1.47 Å, similar to Hydrogen's 1.20 Å).[3] It pulls electron density from the aromatic ring without introducing significant steric hindrance, altering the pKa of nearby functional groups and influencing
stacking interactions in receptor pockets.
Lipophilicity Tuning: Fluorination typically increases
, enhancing membrane permeability and blood-brain barrier (BBB) penetration, which is critical for CNS-active analogs like 5-HT1A antagonists.[3]
SAR Case Study: Nebivolol (Beta-1 Adrenergic Antagonist)
Nebivolol is unique among beta-blockers because it is a pseudo-symmetric molecule containing two 6-fluorochroman rings. Its high selectivity for
-adrenergic receptors over (Selectivity Ratio ~50) is directly governed by the stereochemistry and substitution of the chroman core.
The Core SAR Map
The following diagram illustrates the functional impact of specific positions on the 6-fluorochroman ring within the context of Nebivolol and related analogs.
Figure 1: Functional mapping of the 6-fluorochroman scaffold. The C6-Fluorine is the metabolic shield, while C2 dictates stereochemical fit.
Quantitative Binding Data
The d-isomer of Nebivolol (SRRR configuration) is responsible for the beta-blocking activity. Note the drastic loss of affinity when the stereochemistry is inverted or the fluorine is removed/moved.
Extract with EtOAc.[3] The product is a mixture of diastereomers (separable by column chromatography).[2][3]
Synthesis Workflow Diagram
Figure 2: Synthetic route to the chiral epoxide intermediate required for Nebivolol synthesis.
References
Nebivolol Binding Profile: Pauwels, P. J., et al.[3][5] "The receptor binding profile of the new antihypertensive agent nebivolol and its stereoisomers." Molecular Pharmacology 34.6 (1988): 843-851.[3] Link
SIRT2 Inhibition: Rumpf, T., et al. "Selective Sirt2 inhibition by ligand-induced rearrangement of the active site."[3] Nature Communications 6 (2015): 6263.[3] Link[3]
5-HT1A SAR: Sorbera, L. A., et al. "Nebivolol: A highly selective beta1-adrenergic receptor antagonist."[3] Drugs of the Future 26.11 (2001).[3]
Metabolic Stability: Purser, S., et al. "Fluorine in medicinal chemistry."[3] Chemical Society Reviews 37.2 (2008): 320-330.[3] Link
Synthesis Protocol: BenchChem Technical Guide. "Application of 6-Fluoro-2-(oxiran-2-yl)chroman in Medicinal Chemistry." Link[3]
Synthesis of (6-Fluorochroman-3-YL)methanamine from 6-fluorochroman-3-one
Application Note: High-Efficiency Synthesis of (6-Fluorochroman-3-yl)methanamine Executive Summary This application note details the synthetic protocol for converting 6-fluorochroman-3-one to (6-fluorochroman-3-yl)methan...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: High-Efficiency Synthesis of (6-Fluorochroman-3-yl)methanamine
Executive Summary
This application note details the synthetic protocol for converting 6-fluorochroman-3-one to (6-fluorochroman-3-yl)methanamine . This transformation represents a one-carbon homologation of a cyclic ketone to a primary aminomethyl derivative.
The target scaffold is a critical pharmacophore in medicinal chemistry, particularly for developing ligands targeting GPCRs (e.g., serotonergic
and dopaminergic receptors). While direct reductive amination of ketones yields secondary amines at the carbonyl carbon, generating the aminomethyl moiety requires a C-C bond-forming step.
This guide prioritizes the Van Leusen Reductive Cyanation followed by Hydride Reduction . This route is selected for its atom economy, operational simplicity, and avoidance of unstable enol ether intermediates common in Wittig approaches.
Retrosynthetic Analysis & Strategy
The structural objective is to replace the C3 carbonyl oxygen (
) with a methanamine group ().
Disconnection: The C3-C(
) bond.
Synthetic Equivalent: The most efficient disconnection leads to a nitrile intermediate (6-fluorochroman-3-carbonitrile).
Key Transformation: Conversion of a ketone to a nitrile with retention of the carbon skeleton requires a reductive cyanation. The Van Leusen reaction using Tosylmethyl Isocyanide (TosMIC) effects this transformation in a single step, converting
Figure 1: Strategic workflow for the homologation of 6-fluorochroman-3-one.
Experimental Protocols
Step 1: Synthesis of 6-Fluorochroman-3-carbonitrile (Van Leusen Reaction)
Rationale: Standard Wittig olefination followed by hydroboration is viable but often suffers from low yields due to the steric hindrance of the chroman-3-one ring and potential isomerization. The Van Leusen reaction uses TosMIC , which acts as a masked formaldehyde anion equivalent, to install the nitrile group directly.
Materials:
6-Fluorochroman-3-one (1.0 equiv)
Tosylmethyl Isocyanide (TosMIC) (1.2 equiv)
Potassium tert-butoxide (
-BuOK) (2.5 equiv)
1,2-Dimethoxyethane (DME) (Anhydrous)
Ethanol (Absolute)
Protocol:
Preparation: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a nitrogen inlet, thermometer, and magnetic stir bar.
Solvation: Charge the flask with 6-fluorochroman-3-one (10 mmol) and TosMIC (12 mmol). Dissolve in anhydrous DME (40 mL).
Cooling: Cool the solution to 0°C using an ice/water bath.
Base Addition: Add absolute Ethanol (1.5 mL) to the mixture. Then, add
-BuOK (25 mmol) portion-wise over 15 minutes. Note: The reaction is exothermic; maintain internal temperature <5°C.
Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4–6 hours. Monitor by TLC (Hexane/EtOAc 4:1). The ketone spot (
) should disappear, replaced by a less polar nitrile spot.
Quench: Pour the reaction mixture into cold brine (100 mL) and extract with Ethyl Acetate (
mL).
Workup: Dry the combined organics over
, filter, and concentrate under reduced pressure.
Purification: Purify the residue via flash column chromatography (Silica gel, 0-20% EtOAc in Hexanes) to yield 6-fluorochroman-3-carbonitrile as a pale yellow oil or solid.
Critical Process Parameter (CPP): The presence of ethanol is crucial. It acts as a proton source to facilitate the ring-opening of the oxazoline intermediate formed during the mechanism.
Step 2: Reduction to (6-Fluorochroman-3-yl)methanamine
Rationale: Nitriles are cleanly reduced to primary amines using Lithium Aluminum Hydride (
). This method is preferred over catalytic hydrogenation (e.g., Raney Ni) for small-to-medium scale batches to avoid partial reduction to imines or secondary amine formation.
Materials:
6-Fluorochroman-3-carbonitrile (from Step 1)
Lithium Aluminum Hydride (
) (2.0 equiv, 1.0 M in THF)
Tetrahydrofuran (THF) (Anhydrous)
Rochelle's Salt (Potassium sodium tartrate)
Protocol:
Setup: Purge a 100 mL flask with nitrogen. Add
solution (20 mmol) and cool to 0°C.
Addition: Dissolve 6-fluorochroman-3-carbonitrile (10 mmol) in anhydrous THF (20 mL) and add dropwise to the hydride solution over 20 minutes.
Reflux: Once addition is complete, warm to room temperature, then heat to reflux (66°C) for 3 hours.
Fieser Workup (Critical for Safety): Cool the mixture to 0°C. Carefully quench excess hydride by sequential addition of:
Isolation: Stir the resulting suspension vigorously until a white granular precipitate forms (aluminum salts). Filter through a Celite pad.
Salt Formation (Optional but Recommended): The free base amine may be an oil and prone to oxidation. Convert to the HCl salt by adding 4M HCl in Dioxane to the filtrate. Collect the precipitate by filtration.[3]
Data Summary & Characterization
Parameter
6-Fluorochroman-3-one
6-Fluorochroman-3-carbonitrile
(6-Fluorochroman-3-yl)methanamine
Formula
MW
166.15 g/mol
177.18 g/mol
181.22 g/mol
Key IR Signal
(C=O)
(CN)
(NH2)
1H NMR (Diagnostic)
4.5 (s, 2H, O-CH2)
3.2 (m, 1H, CH-CN)
2.8 (d, 2H, CH2-N)
Stereochemistry Note: The product is obtained as a racemate (
). If the enantiomerically pure form is required for biological assays, resolution via chiral HPLC or crystallization with a chiral acid (e.g., L-tartaric acid) is necessary post-synthesis.
Troubleshooting & Optimization
Low Yield in Step 1: If the nitrile yield is low, ensure the DME is strictly anhydrous. Water quenches the TosMIC anion. Alternatively, increase
-BuOK to 3.0 equivalents.
Incomplete Reduction: If the intermediate imine persists (seen by IR), use Borane-THF (
) complex instead of . Reflux overnight, then quench with MeOH and HCl to break the boron-amine complex.
Safety Warning: TosMIC releases p-toluenesulfinic acid and can generate isocyanide odors. Work in a well-ventilated fume hood.
is pyrophoric; handle under inert atmosphere.
References
Van Leusen, A. M., et al. "Chemistry of sulfonylmethyl isocyanides.[1] 13. A synthetic operation for the conversion of ketones into nitriles with one additional carbon atom."[1] Journal of Organic Chemistry, vol. 42, no. 19, 1977, pp. 3114–3118.[1]
Oldenziel, O. H., et al. "Chemistry of sulfonylmethyl isocyanides. 12. Base-induced cycloaddition of sulfonylmethyl isocyanides to carbon-heteroatom double bonds." Journal of Organic Chemistry, vol. 42, no. 19, 1977, pp. 3114.
Abdel-Magid, A. F. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, vol. 61, no. 11, 1996, pp. 3849–3862. (Provided for context on alternative reductive amination limitations).
Wallén, E. A. A., et al. "Synthesis of 3-aminomethyl-2-aryl-8-bromo-6-chlorochromones."[4][5][6] Organic Letters, vol. 9, no.[6] 3, 2007, pp. 389-391. (Context on chromone aminomethylation).
Application Note: Asymmetric Synthesis of Enantiopure (6-Fluorochroman-3-yl)methanamine
Executive Summary (6-Fluorochroman-3-yl)methanamine is a high-value pharmacophore scaffold, frequently serving as a key intermediate in the synthesis of selective serotonin receptor ligands, dopamine modulators, and card...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
(6-Fluorochroman-3-yl)methanamine is a high-value pharmacophore scaffold, frequently serving as a key intermediate in the synthesis of selective serotonin receptor ligands, dopamine modulators, and cardiovascular agents (e.g., Nebivolol analogs). The 6-fluoro substituent enhances metabolic stability by blocking para-oxidation, while the C3-chiral center dictates ligand-receptor binding affinity.
This Application Note details a scalable, asymmetric synthesis protocol. Unlike resolution-based methods which are limited by a maximum 50% yield, this route utilizes Iridium-catalyzed asymmetric hydrogenation of a 2H-chromene-3-carbonitrile precursor. This method offers high atom economy, enantiomeric excess (ee) >96%, and amenability to kilogram-scale production.
Retrosynthetic Analysis & Strategy
The strategic disconnection relies on establishing the C3 stereocenter late in the synthesis via the reduction of an electron-deficient alkene.
Pathway Logic:
Target: (R)-(6-Fluorochroman-3-yl)methanamine (or (S)-enantiomer depending on ligand choice).
Precursor: (R)-6-Fluorochroman-3-carbonitrile.
Asymmetric Step: Iridium-catalyzed hydrogenation of 6-fluoro-2H-chromene-3-carbonitrile.
Starting Materials: 5-Fluoro-2-hydroxybenzaldehyde (5-Fluorosalicylaldehyde) and Acrylonitrile.
Visual Workflow (DOT Diagram)
Figure 1: Retrosynthetic strategy highlighting the pivotal asymmetric hydrogenation step.
Detailed Experimental Protocol
Phase 1: Synthesis of Substrate (6-Fluoro-2H-chromene-3-carbonitrile)
Objective: Construct the chromene core with the requisite C3-nitrile handle.
Charge a reaction vessel with 5-fluorosalicylaldehyde (14.0 g, 100 mmol) and DABCO (5.6 g, 50 mmol).
Add acrylonitrile (32.8 mL, 500 mmol) and dioxane/water (100 mL).
Heat to 80°C for 24 hours. The reaction proceeds via a Baylis-Hillman reaction followed by intramolecular cyclization (oxa-Michael/aldol condensation sequence).
Workup: Cool to room temperature (RT). Dilute with EtOAc (200 mL) and wash with 1N HCl (to remove DABCO) followed by brine.
Purification: Recrystallize from EtOH/Hexane to yield the yellow crystalline solid.
QC Check: 1H NMR should show the characteristic vinyl proton at C4 (~7.2 ppm) and absence of aldehyde peak.
Phase 2: Asymmetric Hydrogenation (The Critical Step)
Objective: Enantioselective reduction of the C3-C4 double bond.
Catalyst System: [Ir(COD)Cl]2 / (S,S)-f-Binaphane or (S)-Ir-PHOX.
Note: The choice of (S) or (R) ligand determines the product stereochemistry. This protocol describes the use of an Ir-phosphinooxazoline (Ir-PHOX) complex for high enantioselectivity.
Reaction Setup:
Catalyst Preparation (In-situ): In a glovebox (N2 atmosphere), mix [Ir(COD)Cl]2 (1.0 mol%) and the chiral ligand (2.2 mol%) in anhydrous CH2Cl2. Stir for 30 min to form the active cationic complex. Add NaBArF (tetrakis[3,5-bis(trifluoromethyl)phenyl]borate) (2.0 mol%) as a counter-ion to enhance reactivity.
Transfer the substrate solution and catalyst solution into a high-pressure autoclave.
Purge with H2 gas (3 cycles).
Pressurize to 50 bar (725 psi) H2.
Stir at RT for 12–18 hours.
Workup: Release pressure. Concentrate the solvent in vacuo.
Purification: Flash chromatography (SiO2, Hexane/EtOAc 9:1) to remove catalyst residues.
Data: Yield: >95%. ee: >96% (determined by Chiral HPLC).[1]
Phase 3: Nitrile Reduction to Methanamine
Objective: Convert the nitrile group to the primary amine without racemization.
Procedure:
Suspend LiAlH4 (2.0 equiv) in anhydrous THF at 0°C under Argon.
Add the chiral nitrile (from Phase 2) dissolved in THF dropwise, maintaining temp <5°C.
Allow to warm to RT and reflux for 3 hours.
Quench (Fieser Method): Cool to 0°C. Carefully add water (x mL), then 15% NaOH (x mL), then water (3x mL).
Filter the granular precipitate. Dry the filtrate over Na2SO4 and concentrate.
Salt Formation (Optional but recommended for stability): Dissolve the free amine in Et2O and treat with HCl/Dioxane to precipitate the hydrochloride salt.
Mechanism of Stereocontrol
The high enantioselectivity is driven by the coordination geometry of the Iridium catalyst. The bulky chiral ligand blocks one face of the olefin, forcing the substrate to coordinate via the nitrile nitrogen and the alkene, directing hydride delivery to a specific face.
Mechanistic Pathway (DOT Diagram)
Figure 2: Catalytic cycle for the Iridium-mediated asymmetric hydrogenation.
Quality Control & Validation
To ensure the protocol yields "Application Grade" material, the following QC parameters must be met.
Quantitative Data Summary
Parameter
Specification
Method
Chemical Purity
> 98.0%
HPLC (C18, Acetonitrile/Water + 0.1% TFA)
Enantiomeric Excess
> 96.0%
Chiral HPLC (Chiralpak AD-H, Hex/IPA 90:10)
Appearance
White to Off-white Solid
Visual Inspection
19F NMR
Single peak ~ -120 ppm
19F NMR (CDCl3)
Residual Solvent
< 5000 ppm (total)
GC-HS
Analytical Method: Chiral HPLC
Column: Daicel Chiralpak AD-H (4.6 x 250 mm, 5 µm).
Application Note: Purification Protocol for (6-Fluorochroman-3-yl)methanamine
This Application Note provides a rigorous technical protocol for the purification of (6-Fluorochroman-3-yl)methanamine , a critical pharmacophore in the synthesis of third-generation beta-blockers (e.g., Nebivolol analog...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note provides a rigorous technical protocol for the purification of (6-Fluorochroman-3-yl)methanamine , a critical pharmacophore in the synthesis of third-generation beta-blockers (e.g., Nebivolol analogs) and 5-HT receptor ligands.
The following guide moves beyond generic procedures, offering a chemically grounded workflow that addresses the specific lipophilicity (LogP ~1.8) and basicity (pKa ~9.8) of the fluorinated chroman-amine scaffold.
Introduction & Molecule Profile
(6-Fluorochroman-3-yl)methanamine is a primary amine fused to a bicyclic oxygenated heterocycle. Its purification is often complicated by two factors:
The "Grease" Factor: The chroman ring adds significant lipophilicity, making the free base prone to co-eluting with non-polar byproducts.
The "Streak" Factor: The primary amine interacts strongly with silanols on silica gel, leading to peak tailing and yield loss during chromatography.
Moderately lipophilic; extractable into DCM or EtOAc at pH > 11.
Boiling Point
~280°C (Predicted)
Not suitable for atmospheric distillation; Kugelrohr possible.
Solubility
High in DCM, MeOH, DMSO. Low in Hexanes.
Use Hexanes/EtOAc for impurity precipitation; DCM for loading.
Pre-Purification Assessment (The "Crude" Analysis)
Before initiating purification, analyze the crude reaction mixture (typically from the LiAlH₄ reduction of 6-fluorochroman-3-carbonitrile).
TLC System: 10% MeOH in DCM (with 1% NH₄OH).
Observation: The amine will likely stay near the baseline without ammonia. With ammonia, expect R_f ~0.3–0.4.
Major Impurities:
Unreacted Nitrile: High R_f (Non-polar).
Aluminum Salts: If the quench was inefficient (gray/white sludge).
Dimeric Secondary Amines: Common side product in reductive aminations.
Protocol 1: Chemo-Selective Acid-Base Extraction
Target Audience: Process Chemists scaling up >5g.
This method utilizes the pKa differential to separate the amine from neutral organic impurities (unreacted starting material) and acidic byproducts without chromatography.
Reagents
Hydrochloric Acid (1M and 6M)
Sodium Hydroxide (2M or 10M)
Methyl tert-butyl ether (MTBE) or Dichloromethane (DCM)
Step-by-Step Workflow
Dissolution: Dissolve the crude oily residue in MTBE (10 mL/g of crude). MTBE is preferred over DCM here to avoid emulsion formation during basification.
Acid Extraction (The Capture):
Extract the organic phase twice with 1M HCl (3 eq. relative to amine).[2][3][4][5][6][7][8][9][10][11][12]
If the acid-base extraction yields <95% purity, flash chromatography is required. Standard silica degrades amines; therefore, a basic modifier is mandatory.
Mobile Phase B: 10:1 Methanol : Ammonium Hydroxide (28%
).
Note: Premixing the ammonia into the methanol is crucial to ensure a constant modifier concentration.
Gradient Table
Time (CV)
% Mobile Phase B
Description
0–2
0%
Elute non-polar impurities (starting materials).
2–5
0% → 5%
Ramp up polarity.
5–15
5% → 20%
Product Elution Window (Expect product at ~12–15% B).
15–18
20% → 100%
Wash column.
Technical Insight: The ammonium hydroxide competes with the amine for the acidic silanol sites on the silica gel, sharpening the peak shape and preventing irreversible adsorption (yield loss).
Protocol 3: Salt Formation (Hydrochlorination)
Target Audience: Formulation Scientists and Storage.
The free base is an oil prone to oxidation. Converting it to the hydrochloride salt yields a stable, crystalline solid.
Crystallization Procedure
Dissolve the purified free base (from Protocol 1 or 2) in a minimal amount of anhydrous Ethanol or Diethyl Ether .
Cool to 0°C.
Dropwise add 2M HCl in Diethyl Ether (1.1 equivalents).
Observation: Immediate formation of a white precipitate.
Stir at 0°C for 30 minutes.
Filter the solid under nitrogen/argon.
Wash the cake with cold pentane or diethyl ether.
Dry under high vacuum to obtain (6-Fluorochroman-3-yl)methanamine Hydrochloride .
Decision Logic & Workflow Visualization
The following diagram illustrates the decision matrix for selecting the appropriate purification path based on crude purity and end-use requirements.
Figure 1: Decision tree for the purification of (6-Fluorochroman-3-yl)methanamine, prioritizing bulk extraction before chromatographic polishing.
Troubleshooting Guide
Issue
Probable Cause
Corrective Action
Streaking on TLC/Column
Interaction with silica silanols.
Increase concentration in mobile phase or switch to alumina basic stationary phase.
Low Yield after Acid-Base
Amine trapped in aqueous phase.
Ensure pH > 12 during basification. Salt out the aqueous phase with NaCl to push the amine into the organic layer.
Author: BenchChem Technical Support Team. Date: March 2026
Document Type: Technical Application Guide & Experimental Protocol
Target Audience: Medicinal Chemists, Pharmacologists, and Drug Discovery Scientists
Compound Identifiers: CAS 133708-28-8 (Free Base) | CAS 133708-30-2 (HCl Salt)
Executive Summary
(6-Fluorochroman-3-yl)methanamine is a highly privileged, conformationally restricted building block widely utilized in modern drug discovery. The chroman (benzopyran) core serves as a rigidified bioisostere for acyclic phenolic ethers, tetralins, and indoles, making it a cornerstone in the design of Central Nervous System (CNS) therapeutics. The strategic placement of a fluorine atom at the C6 position and a methanamine vector at the C3 position provides an optimal balance of metabolic stability, lipophilicity, and target engagement—particularly for G-Protein Coupled Receptors (GPCRs) such as serotonin (5-HT) and dopamine receptors [1].
This application note synthesizes the chemical rationale behind this scaffold, details its pharmacokinetic advantages, and provides field-proven, self-validating experimental protocols for incorporating it into lead optimization campaigns.
Chemical Rationale & Pharmacophore Profiling
The "Magic Methyl" Equivalent: The Role of 6-Fluoro Substitution
In medicinal chemistry, the unadorned chroman ring is highly susceptible to oxidative metabolism by Cytochrome P450 (CYP) enzymes, specifically via para-hydroxylation relative to the ether oxygen (the C6 position). By installing a fluorine atom at C6, chemists achieve a dual advantage:
Metabolic Shielding: The strong C–F bond (approx. 116 kcal/mol) effectively blocks CYP-mediated aromatic oxidation, significantly extending the compound's biological half-life.
Lipophilicity & BBB Penetration: Fluorination increases the overall lipophilicity (LogP) of the scaffold without adding significant steric bulk (Van der Waals radius of F is 1.47 Å, closely mimicking H at 1.20 Å). This is critical for CNS drugs that must cross the blood-brain barrier (BBB).
The 3-Methanamine Vector
The primary amine extended by a single methylene spacer from the C3 chiral center acts as the primary pharmacophore for binding to the highly conserved aspartate (Asp) residue found in the orthosteric binding pocket of monoaminergic GPCRs.
Physicochemical Comparison
Property
Chroman-3-ylmethanamine
(6-Fluorochroman-3-yl)methanamine
Medicinal Chemistry Rationale
Aromatic Oxidation Risk
High (C6 is an electron-rich para-position)
Low (C6 is blocked by Fluorine)
Enhances microsomal stability and in vivo half-life.
Lipophilicity (cLogP)
~1.5
~1.8
Improved passive diffusion across the Blood-Brain Barrier.
Amine Basicity (pKa)
~9.5
~9.2
The electron-withdrawing inductive effect of fluorine slightly lowers the pKa, optimizing the ratio of ionized/unionized species at physiological pH (7.4) for better membrane permeability.
Mechanistic Pathways & Target Engagement
The scaffold is most prominently utilized in the development of 5-HT1A receptor antagonists/agonists and monoamine oxidase (MAO) inhibitors [2]. The chroman core mimics the indole ring of serotonin, while the 3-methanamine projects into the binding site to form a critical salt bridge.
Caption: Pharmacophore mapping of (6-Fluorochroman-3-yl)methanamine within a generic monoaminergic GPCR.
Experimental Protocols
To integrate (6-Fluorochroman-3-yl)methanamine into a drug discovery pipeline, robust synthetic methodologies are required. Below are two highly optimized, self-validating protocols for derivatizing this building block.
Purpose: To synthesize secondary or tertiary amines by coupling the primary amine of (6-Fluorochroman-3-yl)methanamine with diverse aldehydes/ketones.
Causality & Logic: Sodium triacetoxyborohydride (NaBH(OAc)₃) is selected over Sodium borohydride (NaBH₄) or Sodium cyanoborohydride (NaBH₃CN). NaBH(OAc)₃ is a mild reducing agent that requires a slightly acidic environment. It selectively reduces the in situ generated iminium ion without reducing the unreacted aldehyde, minimizing side products. It also avoids the generation of highly toxic cyanide byproducts associated with NaBH₃CN.
Materials:
(6-Fluorochroman-3-yl)methanamine (Free base or HCl salt)
Target Aldehyde/Ketone (1.1 equivalents)
NaBH(OAc)₃ (1.5 equivalents)
Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)
Glacial Acetic Acid (if using the free base) or N,N-Diisopropylethylamine (DIPEA) (if using the HCl salt)
Step-by-Step Procedure:
Preparation: In an oven-dried round-bottom flask under an inert argon atmosphere, dissolve (6-Fluorochroman-3-yl)methanamine (1.0 mmol) in 10 mL of anhydrous DCM.
Free-basing (Conditional): If utilizing the HCl salt (CAS 133708-30-2), add DIPEA (1.2 mmol) and stir for 10 minutes at room temperature to liberate the free amine.
Imine Formation: Add the target aldehyde (1.1 mmol). If using the free base directly, add 1-2 drops of glacial acetic acid to catalyze imine formation. Stir at room temperature for 2 hours. Validation Check: Monitor the disappearance of the starting amine via TLC (Ninhydrin stain).
Reduction: Cool the reaction to 0 °C. Add NaBH(OAc)₃ (1.5 mmol) portion-wise over 5 minutes to control the mild exotherm.
Completion: Allow the reaction to warm to room temperature and stir for 12-16 hours.
Quenching & Workup: Quench the reaction with saturated aqueous NaHCO₃ (10 mL). Extract the aqueous layer with DCM (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.
Purification: Purify the crude product via flash column chromatography (Silica gel, typically using a gradient of DCM/MeOH with 1% aqueous NH₄OH to prevent amine streaking).
Protocol B: Amide Coupling for Library Generation
Purpose: To generate amide-linked libraries for screening against kinase hinge regions or GPCR allosteric sites.
Causality & Logic: HATU is utilized as the coupling reagent alongside DIPEA. HATU is superior to standard EDC/HOBt couplings for generating amides from amines adjacent to bulky, rigidified ring systems (like the chroman core), ensuring rapid conversion and preventing epimerization if the C3 position is enantiopure.
Step-by-Step Procedure:
Activation: Dissolve the target carboxylic acid (1.1 mmol) and HATU (1.2 mmol) in anhydrous DMF (5 mL). Add DIPEA (3.0 mmol) and stir for 15 minutes at room temperature to form the active ester.
Coupling: Add (6-Fluorochroman-3-yl)methanamine hydrochloride (1.0 mmol) in a single portion.
Reaction: Stir the mixture at room temperature for 4-6 hours. Validation Check: LC-MS analysis should show the complete consumption of the activated acid mass and the appearance of the product mass.
Workup: Dilute the reaction with Ethyl Acetate (30 mL) and wash sequentially with 5% aqueous LiCl (3 x 10 mL) to remove DMF, followed by saturated NaHCO₃, and brine.
Isolation: Dry the organic phase over MgSO₄, filter, and concentrate. Purify via reverse-phase preparative HPLC if high purity (>98%) is required for in vitro biological assays.
Hit-to-Lead Optimization Workflow
The following diagram illustrates the standard medicinal chemistry workflow when utilizing this scaffold to optimize a CNS hit.
Caption: Iterative hit-to-lead optimization workflow utilizing the 6-fluorochroman scaffold.
References
Synthesis and Pharmacological Characterization of Novel 6-Fluorochroman Derivatives as Potential 5-HT1A Receptor Antagonists
Journal of Medicinal Chemistry, American Chemical Society.
URL:[Link]
Method
Application Notes and Protocols for Evaluating (6-Fluorochroman-3-YL)methanamine as a Potential Topoisomerase Inhibitor
These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the evaluation of (6-Fluorochroman-3-YL)methanamine as a potential inhibitor of DNA topoisomerases....
Author: BenchChem Technical Support Team. Date: March 2026
These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the evaluation of (6-Fluorochroman-3-YL)methanamine as a potential inhibitor of DNA topoisomerases. This document outlines the scientific rationale, key experimental protocols, and data interpretation strategies necessary to characterize the activity and mechanism of this novel chroman derivative.
Introduction: Topoisomerases as Critical Oncological Targets
DNA topoisomerases are essential nuclear enzymes that resolve topological challenges in DNA that arise during critical cellular processes such as replication, transcription, and chromosome segregation.[1][2][3] They function by introducing transient single- or double-stranded breaks in the DNA, allowing the strands to pass through one another, and then resealing the breaks.[1][4] Eukaryotic cells have two major types of topoisomerases:
Topoisomerase I (Topo I): Creates transient single-strand breaks to relax DNA supercoiling.[4][5]
Topoisomerase II (Topo II): Generates transient double-strand breaks and requires ATP for its catalytic cycle.[4][6]
Due to their crucial role in cell proliferation, topoisomerases are validated and important targets for cancer chemotherapy.[1][7] Inhibitors of these enzymes can disrupt DNA metabolism, leading to the accumulation of DNA damage and ultimately inducing apoptosis in rapidly dividing cancer cells.[1][8]
Rationale for Investigating (6-Fluorochroman-3-YL)methanamine
The chroman scaffold is a privileged structure in medicinal chemistry, with various derivatives exhibiting a wide range of biological activities, including significant anticancer properties.[9][10][11][12] Several studies have highlighted the potential of chromene and chroman-based compounds as anticancer agents, with some demonstrating inhibitory effects on topoisomerases.[13][14][15] The structural features of (6-Fluorochroman-3-YL)methanamine, incorporating a fluorinated chroman ring, suggest its potential to interact with biological targets such as topoisomerases. The fluorine substitution can enhance metabolic stability and binding affinity, making it a compelling candidate for investigation as a novel topoisomerase inhibitor.
Mechanistic Insights: Topoisomerase Poisons vs. Catalytic Inhibitors
Topoisomerase inhibitors are broadly classified into two categories based on their mechanism of action:
Topoisomerase Poisons: These agents, which include well-known chemotherapy drugs like etoposide and camptothecin, do not inhibit the DNA cleavage step but rather stabilize the transient "cleavage complex" formed between the topoisomerase and DNA.[6][8][16] This stabilization prevents the re-ligation of the DNA strands, leading to the accumulation of persistent single- or double-strand breaks.[1][16] When a replication fork encounters this stabilized complex, it results in irreversible DNA damage and triggers apoptotic pathways.[17]
Catalytic Inhibitors: These compounds interfere with the catalytic activity of the enzyme without stabilizing the cleavage complex.[6][8] They may act by preventing the enzyme from binding to DNA or by inhibiting the ATPase activity required for Topo II function.[18]
The experimental protocols outlined below are designed to not only determine if (6-Fluorochroman-3-YL)methanamine inhibits topoisomerase activity but also to elucidate its potential mechanism as a poison or a catalytic inhibitor.
Experimental Protocols
In Vitro Topoisomerase I DNA Relaxation Assay
This assay is a fundamental method to assess the inhibitory effect of a compound on Topoisomerase I.[2][5] It is based on the principle that Topo I relaxes supercoiled plasmid DNA.[19][20] The different DNA topoisomers (supercoiled, relaxed, and nicked) can be separated by agarose gel electrophoresis due to their different conformations.
Workflow for Topoisomerase I DNA Relaxation Assay
Caption: Workflow of the in vitro Topoisomerase I DNA relaxation assay.
Materials:
Human Topoisomerase I (recombinant)
Supercoiled plasmid DNA (e.g., pBR322)
10x Topoisomerase I Assay Buffer
(6-Fluorochroman-3-YL)methanamine stock solution (in DMSO)
Variable volume of (6-Fluorochroman-3-YL)methanamine at desired final concentrations.
Nuclease-free water to a final volume of 18 µL.
Controls: Prepare the following controls:
No Enzyme Control: Supercoiled DNA without Topo I.
Enzyme Control: Reaction with Topo I and vehicle (DMSO).
Positive Control: Reaction with Topo I and a known inhibitor like Camptothecin.
Enzyme Addition: Add 2 µL of diluted Human Topoisomerase I to each tube (except the 'No Enzyme' control). The optimal amount of enzyme should be predetermined to achieve complete relaxation of the DNA substrate in the enzyme control.[5]
Incubation: Gently mix and incubate the reactions at 37°C for 30 minutes.[22]
Termination: Stop the reactions by adding 5 µL of 5x Stop Buffer/Gel Loading Dye.[21]
Agarose Gel Electrophoresis: Load the entire reaction mixture onto a 1% agarose gel. Run the gel at 5-10 V/cm until adequate separation of DNA topoisomers is achieved.[2]
Visualization: Stain the gel with ethidium bromide, destain, and visualize the DNA bands using a UV transilluminator.[2]
Data Interpretation:
No Inhibition: The supercoiled DNA band will be converted to a series of slower-migrating relaxed DNA bands.
Inhibition: A dose-dependent inhibition of DNA relaxation will be observed, with the supercoiled DNA band remaining prominent.
Sample
Compound Conc.
Supercoiled DNA
Relaxed DNA
% Inhibition
No Enzyme
-
+++
-
N/A
Vehicle (DMSO)
-
-
+++
0%
Compound X
1 µM
-
+++
~10%
Compound X
10 µM
+
++
~50%
Compound X
100 µM
+++
-
~100%
Camptothecin
10 µM
+++
-
~100%
Table 1: Exemplary data from a Topoisomerase I relaxation assay.
In Vitro Topoisomerase II DNA Decatenation Assay
This assay assesses the inhibition of Topoisomerase IIα by monitoring its ability to decatenate kinetoplast DNA (kDNA), a network of interlocked DNA minicircles.[19][23] Decatenated minicircles can enter the agarose gel, while the catenated network remains in the well.
Workflow for Topoisomerase II DNA Decatenation Assay
Caption: Workflow of the in vitro Topoisomerase II DNA decatenation assay.
Materials:
Human Topoisomerase IIα (recombinant)
Kinetoplast DNA (kDNA)
10x Topoisomerase II Assay Buffer (containing MgCl₂, KCl, DTT, BSA)[24]
Cell Plating: Plate cancer cells (e.g., HeLa, HCT116) in a 96-well plate and allow them to adhere overnight.
Treatment: Treat the cells with a serial dilution of (6-Fluorochroman-3-YL)methanamine for 48-72 hours.
MTS Addition: Add MTS reagent to each well and incubate for 1-4 hours.
Measurement: Measure the absorbance at 490 nm.
Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.
B. Detection of DNA Double-Strand Breaks (γH2AX Immunofluorescence)
The phosphorylation of histone H2AX (to form γH2AX) is an early marker of DNA double-strand breaks, a hallmark of topoisomerase II poisons.[26]
Procedure:
Cell Treatment: Grow cells on coverslips and treat with (6-Fluorochroman-3-YL)methanamine for a defined period (e.g., 2-24 hours).
Fixation and Permeabilization: Fix the cells with paraformaldehyde and permeabilize with a detergent (e.g., Triton X-100).
Immunostaining: Block non-specific binding and incubate with a primary antibody against γH2AX, followed by a fluorescently labeled secondary antibody.
Microscopy: Mount the coverslips and visualize the cells using a fluorescence microscope.
Analysis: Quantify the number and intensity of γH2AX foci per nucleus. An increase in foci indicates the induction of DNA double-strand breaks.
Proposed Mechanism of Action based on Assay Results
Caption: Logic diagram for determining the mechanism of action.
Conclusion
The protocols and application notes provided herein offer a robust framework for the initial characterization of (6-Fluorochroman-3-YL)methanamine as a potential topoisomerase inhibitor. By systematically performing these in vitro and cell-based assays, researchers can determine its inhibitory activity, selectivity for Topo I versus Topo II, and its mechanism of action. Positive results from these studies would warrant further investigation into its potential as a novel anticancer therapeutic agent.
References
Wikipedia. (n.d.). Topoisomerase inhibitor. Retrieved from [Link]
Massive Bio. (2025, December 22). Topoisomerase Ii Inhibitor. Retrieved from [Link]
Karimi Goftar, A., et al. (2014). Topoisomerase Inhibitors and Types of Them. International Journal of Advanced Biological and Biomedical Research.
Inspiralis. (n.d.). Mechanism of Action of Topoisomerase Inhibitors. Retrieved from [Link]
Massive Bio. (2025, December 22). Topoisomerase Inhibitor. Retrieved from [Link]
Ali, A., et al. (2023). Synthesis and Anticancer Activity of Novel Chromene Derivatives, Chromeno[2,3-d][4][8]Oxazines, and Chromeno[2,3-d]Pyrimidines. Molecules, 28(2), 798.
(2013). New chroman-4-one/thiochroman-4-one derivatives as potential anticancer agents. European Journal of Medicinal Chemistry, 69, 51-64.
Larsen, A. K., et al. (2013). Mechanisms regulating resistance to inhibitors of topoisomerase II. Frontiers in Pharmacology, 4, 89.
Drlica, K., et al. (2009). Type II topoisomerases--inhibitors, repair mechanisms and mutations.
Nitiss, J. L., et al. (2012). Topoisomerase Assays. Current Protocols in Pharmacology, Chapter 3, Unit 3.3.
Abdel-Ghani, T. M., et al. (2018). Design and synthesis of chroman derivatives with dual anti-breast cancer and antiepileptic activities. Drug Design, Development and Therapy, 12, 107-120.
Pommier, Y. (2013). DNA Topoisomerase I Inhibitors: Chemistry, Biology and Interfacial Inhibition. Chemical Reviews, 113(6), 3974–3998.
Khan, I., et al. (2019). Synthesis, Biological Investigation and Docking Study of Novel Chromen Derivatives as Anti-Cancer Agents. Letters in Drug Design & Discovery, 16(11).
Oriental Journal of Chemistry. (2025, April 28). A Comprehensive Review on Chromene Derivatives: Potent Anti-Cancer Drug Development and Therapeutic Potential. Retrieved from [Link]
Inspiralis. (n.d.). Buy Human Topoisomerase I Relaxation Assay Kits Online. Retrieved from [Link]
Staker, B. L., et al. (2009). DNA cleavage assay for the identification of topoisomerase I inhibitors.
Nitiss, J. L. (2013). Topoisomerase Assays. Current Protocols in Pharmacology, Chapter 3, Unit 3.3.
Inspiralis. (n.d.). Human Topoisomerase II Decatenation Assay. Retrieved from [Link]
Spaltmann, F., et al. (1999). A Target-Specific Cellular Assay for Screening of Topoisomerase I Inhibitors. Journal of Biomolecular Screening, 4(2), 93-100.
Liu, J., et al. (2019). A novel topoisomerase I inhibitor DIA-001 induces DNA damage mediated cell cycle arrest and apoptosis in cancer cell.
Lu, C., et al. (2018). Discovery of Novel Topoisomerase II Inhibitors by Medicinal Chemistry Approaches. Journal of Medicinal Chemistry, 61(15), 6393–6409.
Tse-Dinh, Y. C., et al. (2016). Small-Molecule Inhibitors Targeting Topoisomerase I as Novel Antituberculosis Agents. Antimicrobial Agents and Chemotherapy, 60(9), 5579–5586.
Zhao, Y., et al. (2016). 3-chloromethylene-6-fluorothiochroman-4-one, A novel DNA Topoisomerase poison. Pakistan Journal of Pharmaceutical Sciences, 29(6), 2133-2139.
PubMed. (2016, November 15). 3-chloromethylene-6-fluorothiochroman-4-one, A novel DNA Topoisomerase poison. Retrieved from [Link]
Komatani, H., et al. (2007). Inhibition of topoisomerase IIα and G 2 cell cycle arrest by NK314, a novel benzo[c]phenanthridine currently in clinical trials. Molecular Cancer Therapeutics, 6(5), 1746-1754.
Nitiss, J. L., et al. (2012). Topoisomerase assays. Current Protocols in Pharmacology, Chapter 3, Unit 3.3.
Kamal, A., et al. (2015). 3-Formylchromone based topoisomerase IIα inhibitors: discovery of potent leads. RSC Advances, 5(29), 22441-22448.
Abdel-Monem, M. M., et al. (1983). Synthesis and biological activity of fluoroalkylamine derivatives of narcotic analgesics. Journal of Medicinal Chemistry, 26(5), 729-733.
ACTA POLONIAE PHARMACEUTICA. (2013). SYNTHESIS AND BIOLOGICAL ACTIVITY OF NOVEL 6-PHENYL-1H-PYRROLO[3,4-c]PYRIDINE-1,3-DIONE DERIVATIVES. Retrieved from [Link]
Google Patents. (2014). CN104072470A - Preparation method of 6-fluorochroman-2-formic acid.
Application Notes and Protocols for the Quantification of (6-Fluorochroman-3-YL)methanamine
Introduction: The Analytical Imperative for (6-Fluorochroman-3-YL)methanamine (6-Fluorochroman-3-YL)methanamine is a novel synthetic compound with significant potential in pharmaceutical development. Its unique fluorinat...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Analytical Imperative for (6-Fluorochroman-3-YL)methanamine
(6-Fluorochroman-3-YL)methanamine is a novel synthetic compound with significant potential in pharmaceutical development. Its unique fluorinated chroman structure suggests possible applications in various therapeutic areas, making the ability to accurately and reliably quantify this molecule in different matrices a critical aspect of its research and development. Whether for pharmacokinetic studies, formulation development, or quality control, robust analytical methods are essential to ensure data integrity and ultimately, patient safety.
This document provides detailed application notes and protocols for two distinct, validated analytical methods for the quantification of (6-Fluorochroman-3-YL)methanamine: a High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method incorporating pre-column derivatization, and a highly sensitive and specific Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method. The choice between these methods will depend on the specific requirements of the analysis, such as the required sensitivity, the complexity of the sample matrix, and the available instrumentation.
The development and validation of these methods are grounded in the principles outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines and the U.S. Food and Drug Administration (FDA) guidances for analytical method validation.[1][2][3][4][5] This ensures that the presented protocols are not only scientifically sound but also align with global regulatory expectations.[6]
Method 1: HPLC-UV with Pre-column Derivatization for Enhanced Sensitivity
Rationale: The aliphatic primary amine of (6-Fluorochroman-3-YL)methanamine lacks a significant chromophore, resulting in poor ultraviolet (UV) absorbance and thus, low sensitivity for direct HPLC-UV analysis. To overcome this limitation, a pre-column derivatization step is employed. This involves reacting the analyte with a derivatizing agent to attach a UV-absorbing moiety, significantly enhancing its detectability.[7][8][9] O-phthalaldehyde (OPA) is an excellent candidate for this purpose as it reacts rapidly with primary amines in the presence of a thiol to form a highly fluorescent and UV-absorbing isoindole derivative.[10]
Experimental Workflow: HPLC-UV with Pre-column Derivatization
Caption: Workflow for HPLC-UV analysis with pre-column derivatization.
Detailed Protocol: HPLC-UV Method
1. Materials and Reagents:
(6-Fluorochroman-3-YL)methanamine reference standard
Acetonitrile (HPLC grade)
Methanol (HPLC grade)
Water (HPLC grade, 18 MΩ·cm)
O-phthalaldehyde (OPA)
2-Mercaptoethanol
Boric acid
Sodium hydroxide
Hydrochloric acid
2. Preparation of Solutions:
Mobile Phase: Prepare a suitable mixture of acetonitrile and water (e.g., 60:40 v/v). The exact ratio should be optimized for best peak shape and resolution.
OPA Derivatization Reagent: Dissolve 50 mg of OPA in 1.25 mL of methanol. Add 11.25 mL of 0.1 M boric acid buffer (pH 9.5) and 50 µL of 2-mercaptoethanol. This solution should be prepared fresh daily.
Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of (6-Fluorochroman-3-YL)methanamine reference standard and dissolve in 10 mL of methanol.
Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock solution with methanol to cover the desired concentration range (e.g., 1-100 µg/mL).
3. Sample Preparation:
For bulk drug substance, dissolve a known amount in methanol to achieve a concentration within the calibration range.
For formulated products, an appropriate extraction procedure may be necessary.
4. Derivatization Procedure:
In a microcentrifuge tube, mix 100 µL of the sample or standard solution with 100 µL of the OPA derivatization reagent.
Vortex briefly and allow the reaction to proceed at room temperature for 2 minutes.
Inject a portion of this mixture into the HPLC system.
5. HPLC Conditions:
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)
Mobile Phase: Isocratic elution with Acetonitrile:Water (e.g., 60:40 v/v)
Flow Rate: 1.0 mL/min
Column Temperature: 30 °C
Injection Volume: 20 µL
UV Detection: 230 nm (or the determined λmax of the derivative)
6. Data Analysis and Quantification:
Integrate the peak area of the derivatized analyte.
Construct a calibration curve by plotting the peak area versus the concentration of the calibration standards.
Determine the concentration of (6-Fluorochroman-3-YL)methanamine in the unknown samples by interpolation from the calibration curve.
Method Validation Summary (Example Data)
Validation Parameter
Acceptance Criteria
Example Result
Linearity (r²)
≥ 0.995
0.9992
Range
1 - 100 µg/mL
1 - 100 µg/mL
Accuracy (% Recovery)
98.0 - 102.0%
99.5 - 101.2%
Precision (% RSD)
Intra-day: ≤ 2.0% Inter-day: ≤ 3.0%
Intra-day: 1.2% Inter-day: 2.1%
Limit of Detection (LOD)
Signal-to-Noise ≥ 3
0.3 µg/mL
Limit of Quantification (LOQ)
Signal-to-Noise ≥ 10
1.0 µg/mL
Specificity
No interference at the retention time of the analyte
Peak purity confirmed
Method 2: LC-MS/MS for High-Sensitivity Quantification in Complex Matrices
Rationale: For applications requiring very low detection limits, such as in biological matrices for pharmacokinetic studies, Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the method of choice.[11][12][13] This technique offers exceptional sensitivity and selectivity by combining the separation power of liquid chromatography with the mass-based detection of a triple quadrupole mass spectrometer. The use of an internal standard, ideally a stable isotope-labeled version of the analyte, is crucial for accurate quantification by correcting for matrix effects and variations in instrument response.[11]
Experimental Workflow: LC-MS/MS
Caption: Workflow for LC-MS/MS analysis.
Detailed Protocol: LC-MS/MS Method
1. Materials and Reagents:
(6-Fluorochroman-3-YL)methanamine reference standard
(6-Fluorochroman-3-YL)methanamine-d4 (or other stable isotope-labeled internal standard)
Acetonitrile (LC-MS grade)
Methanol (LC-MS grade)
Water (LC-MS grade)
Formic acid (LC-MS grade)
Biological matrix (e.g., human plasma)
2. Preparation of Solutions:
Mobile Phase A: 0.1% Formic acid in water
Mobile Phase B: 0.1% Formic acid in acetonitrile
Standard Stock Solution (1 mg/mL): As described in the HPLC-UV method.
Internal Standard Stock Solution (1 mg/mL): Prepare in methanol.
Working Solutions: Prepare intermediate dilutions of the standard and internal standard in 50:50 acetonitrile:water.
3. Sample Preparation (Protein Precipitation):
To 50 µL of plasma sample, standard, or blank, add 10 µL of the internal standard working solution.
Add 200 µL of acetonitrile to precipitate proteins.
Vortex for 1 minute.
Centrifuge at 14,000 rpm for 10 minutes.
Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40 °C.
Reconstitute the residue in 100 µL of Mobile Phase A.
4. LC Conditions:
Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size)
Ion Source Parameters: Optimize for the specific instrument (e.g., capillary voltage, source temperature, gas flows).
6. Data Analysis and Quantification:
Integrate the peak areas for the analyte and internal standard MRM transitions.
Calculate the peak area ratio (analyte/internal standard).
Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards using a weighted (1/x²) linear regression.
Determine the concentration of the analyte in the unknown samples from the calibration curve.
Method Validation Summary (Example Data)
Validation Parameter
Acceptance Criteria
Example Result
Linearity (r²)
≥ 0.995
0.9985
Range
0.1 - 100 ng/mL
0.1 - 100 ng/mL
Accuracy (% of Nominal)
Within ±15% (±20% at LLOQ)
92.5 - 108.3%
Precision (% CV)
≤ 15% (≤ 20% at LLOQ)
Intra-day: 3.5 - 8.1% Inter-day: 4.2 - 9.5%
Lower Limit of Quantification (LLOQ)
Accuracy within ±20%, Precision ≤ 20%
0.1 ng/mL
Matrix Effect
CV of IS-normalized matrix factor ≤ 15%
8.7%
Recovery
Consistent and reproducible
> 85%
Conclusion
The two methods presented provide robust and reliable options for the quantification of (6-Fluorochroman-3-YL)methanamine. The HPLC-UV method with pre-column derivatization is a cost-effective and accessible approach suitable for routine analysis of bulk materials and formulations where high sensitivity is not paramount. The LC-MS/MS method offers superior sensitivity and selectivity, making it the ideal choice for trace-level quantification in complex biological matrices, which is essential for preclinical and clinical development. The selection of the most appropriate method should be based on the specific analytical needs, and both methods should be fully validated in the target matrix before implementation, in accordance with regulatory guidelines.[14][15][16]
References
Highlights from FDA's Analytical Test Method Validation Guidance - ProPharma. (2024, June 25).
FDA Guidelines for Analytical Method Validation | PDF - Scribd.
ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy.
Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021, September 17). U.S. Food and Drug Administration.
Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26).
ICH and FDA Guidelines for Analytical Method Validation - Lab Manager. (2026, January 8).
FDA Signals a New Approach for Analytical Method Validation - ResearchGate.
Quality Guidelines - ICH.
Q 2 (R1) Validation of Analytical Procedures: Text and Methodology - EMA.
Q2(R1) Validation of Analytical Procedures: Text and Methodology - FDA.
Development and Validation of an RP-HPLC- FLD Method for the Determination of Biogenic Amines after Pre-column Derivatization with - Sultan Qaboos University Journal For Science.
Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols - PMC. (2018, November 12).
New HPLC-UV Method Detects Amino Acids in Foods with High Precision. (2023, October 9).
HPLC analysis (UV) after [ 18 F]fluorination of 1. HPLC condition: 1.0... - ResearchGate.
High-performance liquid chromatography-ultraviolet detection method for the simultaneous determination of typical biogenic amines and precursor amino acids. Applications in food chemistry - PubMed. (2010, January 13).
Development of LC/MS/MS Method for Screening and Quantitation of 47 Synthetic Dyes under Restricted Substance List in Textiles A.
Quantitative Method for Liquid Chromatography–Mass Spectrometry Based on Multi-Sliding Window and Noise Estimation. (2022, June 1).
A Comparative Guide to Analytical Methods for the Quality Control of 6-Fluoro-2-(oxiran-2 - Benchchem.
(6-fluoropyridin-3-yl)methanamine | CAS#:205744-17-8 | Chemsrc. (2025, August 25).
Development of a Sensitive HILIC-MS/MS Method for Quantification of Melamine, Derivatives, and Potential Precursors in Various Water Matrices - MDPI. (2025, August 19).
Application Notes and Protocols for Evaluating the Cytotoxicity of (6-Fluorochroman-3-YL)methanamine
Authored by: Gemini, Senior Application Scientist Abstract This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the evaluation of the cytotoxic potential of the...
Author: BenchChem Technical Support Team. Date: March 2026
Authored by: Gemini, Senior Application Scientist
Abstract
This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the evaluation of the cytotoxic potential of the novel compound, (6-Fluorochroman-3-YL)methanamine. In the absence of pre-existing toxicological data for this specific molecule, we present a multi-faceted approach employing a panel of well-validated, cell-based assays. This strategy is designed to generate a robust and reliable preliminary cytotoxicity profile, a critical step in any drug discovery or chemical safety assessment pipeline. The protocols detailed herein are based on established methodologies and are designed to be self-validating, ensuring scientific rigor and data integrity. We will delve into the underlying principles of three distinct cytotoxicity assays: the MTT assay for metabolic activity, the Lactate Dehydrogenase (LDH) assay for membrane integrity, and the Neutral Red assay for lysosomal function. By interrogating these different cellular health indicators, a more complete picture of the potential toxicological effects of (6-Fluorochroman-3-YL)methanamine can be elucidated.
Introduction: The Imperative for Cytotoxicity Profiling
(6-Fluorochroman-3-YL)methanamine is a novel chemical entity with potential therapeutic applications. Before proceeding with further preclinical and clinical development, a thorough assessment of its safety profile is paramount. Cytotoxicity testing is a foundational component of this assessment, providing essential information on how a compound affects basic cellular functions.[1][2] The primary objective of these initial in vitro studies is to determine the concentration at which the compound elicits toxic effects, a critical parameter for dose selection in subsequent studies.[1] Furthermore, understanding the nature of the cytotoxic response can offer early insights into the compound's mechanism of action.[1]
This guide is structured to provide both the theoretical underpinnings and the practical, step-by-step protocols for a comprehensive cytotoxicity evaluation. We will explore the selection of appropriate cell lines, the principles behind each assay, detailed experimental procedures, and data analysis and interpretation.
Strategic Selection of Cell Lines
The choice of cell line is a critical determinant of the relevance and translatability of in vitro cytotoxicity data.[3][4][5] Given that the intended therapeutic target and potential off-target tissues for (6-Fluorochroman-3-YL)methanamine are not yet defined, a pragmatic approach is to utilize a panel of cell lines representing different tissue origins. This allows for the identification of potential organ-specific toxicities. For the initial screening of a novel compound, we recommend a combination of a rapidly proliferating cancerous cell line and a non-cancerous, "normal" cell line.
Hepatocellular Carcinoma (HepG2): This human liver cancer cell line is widely used in toxicology studies due to its metabolic capabilities, which can be important for identifying compounds that become cytotoxic after metabolic activation.
Human Dermal Fibroblasts (HDF): As a primary-like cell line, HDFs can provide insights into the compound's effects on non-cancerous, differentiated cells.[6]
Human Embryonic Kidney 293 (HEK293): A commonly used cell line in drug development, HEK293 cells are robust and easy to culture, making them suitable for initial high-throughput screening.
The selection should ultimately be guided by the specific research questions and the intended application of (6-Fluorochroman-3-YL)methanamine.[3]
A Multi-Parametric Approach to Cytotoxicity Assessment
Relying on a single cytotoxicity assay can provide a limited and potentially misleading view of a compound's toxic potential. Therefore, we advocate for a multi-parametric approach that probes different aspects of cellular health. The three assays detailed below offer complementary insights into the cytotoxic mechanisms of (6-Fluorochroman-3-YL)methanamine.
MTT Assay: A Measure of Metabolic Viability
The MTT assay is a colorimetric assay that provides an indication of cellular metabolic activity, which in turn is often used as a proxy for cell viability.[7][8] The assay is based on the ability of NAD(P)H-dependent oxidoreductase enzymes in viable cells to reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to purple formazan crystals.[7][8] The amount of formazan produced is directly proportional to the number of metabolically active cells.[9]
Cell Seeding:
Culture the selected cell lines (e.g., HepG2, HDF, HEK293) to approximately 80% confluency.
Trypsinize and resuspend the cells in fresh culture medium.
Determine the cell concentration using a hemocytometer or automated cell counter.
Seed the cells into a 96-well flat-bottom plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in a final volume of 100 µL.[6]
Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.
Compound Treatment:
Prepare a stock solution of (6-Fluorochroman-3-YL)methanamine in a suitable solvent (e.g., DMSO).
Perform serial dilutions of the compound in culture medium to achieve the desired final concentrations. It is advisable to use a broad concentration range for the initial screen (e.g., 0.1 µM to 1000 µM).
Carefully remove the medium from the wells and replace it with 100 µL of the medium containing the different concentrations of the test compound.
Include appropriate controls:
Vehicle Control: Cells treated with the same concentration of the solvent used to dissolve the compound.
Untreated Control: Cells in culture medium only.
Positive Control: Cells treated with a known cytotoxic agent (e.g., doxorubicin).
Blank Control: Wells with medium but no cells to measure background absorbance.
Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).
MTT Addition and Incubation:
After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[7][10]
Incubate the plate for 3-4 hours at 37°C in a humidified 5% CO₂ incubator.[10]
Formazan Solubilization and Absorbance Measurement:
Carefully remove the medium containing MTT.
Add 150 µL of a solubilization solution (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol) to each well to dissolve the formazan crystals.[10]
Wrap the plate in foil and shake it on an orbital shaker for 15 minutes to ensure complete dissolution.[9][10]
Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[7] A reference wavelength of 650 nm or higher can be used to subtract background absorbance.[7]
Subtract the average absorbance of the blank wells from all other readings.
Calculate the percentage of cell viability for each concentration of (6-Fluorochroman-3-YL)methanamine using the following formula:
% Cell Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control Cells) * 100
Plot the percentage of cell viability against the log of the compound concentration to generate a dose-response curve.
Determine the IC₅₀ value, which is the concentration of the compound that causes a 50% reduction in cell viability.
The LDH assay is a cytotoxicity assay that measures the activity of lactate dehydrogenase released from cells with damaged plasma membranes.[11] LDH is a stable cytosolic enzyme that is rapidly released into the culture medium upon cell lysis.[12][13] The amount of LDH in the supernatant is proportional to the number of dead or damaged cells.[11]
Cell Seeding and Compound Treatment:
Follow the same procedure as described for the MTT assay (Protocols 3.1, steps 1 and 2).
It is crucial to have a positive control for maximum LDH release. To achieve this, add a lysis buffer (e.g., 1% Triton X-100) to a set of untreated wells 45 minutes before the end of the incubation period.[14]
Supernatant Collection:
After the incubation period, centrifuge the 96-well plate at 250 x g for 5 minutes.
Carefully transfer 50 µL of the supernatant from each well to a new flat-bottom 96-well plate.[15]
LDH Reaction:
Prepare the LDH reaction mixture according to the manufacturer's instructions or using a custom recipe. A typical reaction mixture contains lactate, NAD+, diaphorase, and a tetrazolium salt (INT).[11][14]
Add 50 µL of the reaction mixture to each well containing the supernatant.[14][15]
Incubate the plate at room temperature for 30 minutes, protected from light.[14]
Absorbance Measurement:
Add 50 µL of a stop solution (e.g., 1M acetic acid) to each well.[15]
Measure the absorbance at 490 nm using a microplate reader.[15]
Subtract the average absorbance of the background control (medium only) from all other readings.
Calculate the percentage of cytotoxicity using the following formula:
% Cytotoxicity = [(Experimental LDH Release - Spontaneous LDH Release) / (Maximum LDH Release - Spontaneous LDH Release)] * 100
Experimental LDH Release: Absorbance from cells treated with (6-Fluorochroman-3-YL)methanamine.
Spontaneous LDH Release: Absorbance from untreated cells.
Maximum LDH Release: Absorbance from cells treated with lysis buffer.
Plot the percentage of cytotoxicity against the log of the compound concentration to generate a dose-response curve.
Determine the EC₅₀ value, which is the concentration of the compound that causes 50% of the maximum LDH release.
Neutral Red Assay: Assessing Lysosomal Integrity
The Neutral Red assay is a cell viability assay based on the ability of viable cells to incorporate and bind the supravital dye, Neutral Red, within their lysosomes.[16][17] The dye is a weak cationic dye that penetrates cell membranes and accumulates in the lysosomes of healthy cells.[16] Cytotoxic substances can impair the cell's ability to take up and retain the dye, thus the amount of dye retained is proportional to the number of viable cells.[16][18]
Cell Seeding and Compound Treatment:
Follow the same procedure as described for the MTT assay (Protocols 3.1, steps 1 and 2).
Neutral Red Staining:
After the incubation period, remove the treatment medium.
Add 100 µL of pre-warmed medium containing Neutral Red (e.g., 50 µg/mL) to each well.
Incubate the plate for 2-3 hours at 37°C in a humidified 5% CO₂ incubator.[18]
Washing and Dye Extraction:
Carefully remove the Neutral Red-containing medium.
Wash the cells with 150 µL of a wash buffer (e.g., PBS).[18]
Add 150 µL of a solubilization solution (e.g., a solution of 1% acetic acid in 50% ethanol) to each well.
Shake the plate for 10 minutes on an orbital shaker to extract the dye.[19]
Absorbance Measurement:
Measure the absorbance at 540 nm using a microplate reader.[19]
Subtract the average absorbance of the blank wells from all other readings.
Calculate the percentage of cell viability for each concentration of (6-Fluorochroman-3-YL)methanamine using the following formula:
% Cell Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control Cells) * 100
Plot the percentage of cell viability against the log of the compound concentration to generate a dose-response curve.
Determine the IC₅₀ value.
Advanced Cytotoxicity Assessment: Investigating the Mode of Cell Death
Should the initial screening assays indicate significant cytotoxicity, further investigation into the mechanism of cell death is warranted. The two primary modes of cell death are apoptosis (programmed cell death) and necrosis (uncontrolled cell death).[13] Distinguishing between these pathways can provide valuable information about the compound's mechanism of action.
Apoptosis Assays: These assays detect specific biochemical and morphological changes associated with apoptosis, such as the activation of caspases, externalization of phosphatidylserine (Annexin V staining), and DNA fragmentation (TUNEL assay).[20][21][22][23]
Necrosis Assays: These assays typically measure the loss of membrane integrity, which is a hallmark of necrosis. The LDH assay described above is a good indicator of necrosis. Other methods include the use of membrane-impermeable DNA dyes like propidium iodide (PI) or CellTox™ Green, which only enter and stain the nuclei of cells with compromised membranes.[24][25]
Data Presentation and Interpretation
For a clear and concise presentation of the cytotoxicity data, we recommend summarizing the IC₅₀/EC₅₀ values in a table.
Cell Line
Assay
Exposure Time (hours)
IC₅₀/EC₅₀ (µM) of (6-Fluorochroman-3-YL)methanamine
Positive Control IC₅₀ (µM)
HepG2
MTT
24
48
LDH
24
48
Neutral Red
24
48
HDF
MTT
24
48
LDH
24
48
Neutral Red
24
48
HEK293
MTT
24
48
LDH
24
48
Neutral Red
24
48
Interpreting the Results:
Potency: A lower IC₅₀/EC₅₀ value indicates higher cytotoxic potency.
Selectivity: Comparing the IC₅₀/EC₅₀ values across different cell lines can reveal selective toxicity towards a particular cell type.
Mechanism of Action: Discrepancies in the IC₅₀/EC₅₀ values obtained from the different assays can provide clues about the mechanism of toxicity. For example, if the LDH assay shows high cytotoxicity at concentrations where the MTT assay shows minimal effect, it might suggest a primary mechanism involving membrane damage rather than metabolic inhibition.
Conclusion
The protocols and strategies outlined in this application note provide a robust framework for the initial cytotoxicological evaluation of (6-Fluorochroman-3-YL)methanamine. By employing a panel of assays that measure distinct cellular health parameters across multiple cell lines, researchers can generate a comprehensive and reliable preliminary toxicity profile. This information is indispensable for making informed decisions in the early stages of drug development and chemical safety assessment, ultimately contributing to the development of safer and more effective therapeutic agents.
Application Note: In Vitro Evaluation of (6-Fluorochroman-3-yl)methanamine in Oncology
Executive Summary & Scientific Rationale This guide details the standardized protocols for the in vitro assessment of (6-Fluorochroman-3-yl)methanamine (CAS: 1803587-71-4). While often utilized as a chemical building blo...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Scientific Rationale
This guide details the standardized protocols for the in vitro assessment of (6-Fluorochroman-3-yl)methanamine (CAS: 1803587-71-4). While often utilized as a chemical building block for complex therapeutics (e.g., Nebivolol analogues or ROCK inhibitors), this scaffold possesses intrinsic biological properties warranting independent evaluation.
Why this Scaffold?
The Chroman Core: A "privileged structure" in medicinal chemistry, the chroman ring mimics the benzopyran motif found in flavonoids, known to interact with estrogen receptors (ER), topoisomerases, and kinases.
The Fluorine Substitution (C6): The addition of fluorine at the 6-position enhances metabolic stability (blocking P450 oxidation) and increases lipophilicity, potentially improving membrane permeability compared to the non-fluorinated parent.
The Methanamine Tail: The primary amine at C3 provides a critical handle for hydrogen bonding within the ATP-binding pockets of kinases (e.g., ROCK, Src) or intercalation into DNA minor grooves.
Scope: This document covers solubility optimization, cytotoxicity screening (MTT), and mechanistic validation (Apoptosis/Cell Cycle) tailored specifically for this basic amine.
Compound Preparation & Handling[1][2][3][4][5]
Critical Note on Stability: As a primary amine, (6-Fluorochroman-3-yl)methanamine is susceptible to oxidation and carbamate formation if exposed to atmospheric CO₂ over prolonged periods.
Weigh the hydrochloride salt or free base accurately. Note: If using the HCl salt, account for the counterion mass (MW ~203.64 for HCl salt vs. ~167.18 for free base).
Dissolve in DMSO. Vortex for 30 seconds.
Sterilization: Do not autoclave. Filter sterilize using a 0.22 µm PTFE syringe filter if using for long-term culture, though DMSO itself is bacteriostatic.
Storage: Aliquot into amber vials (avoid light) and store at -20°C. Stable for 3 months. Avoid repeated freeze-thaw cycles.
Phase I: Cytotoxicity Screening (MTT Assay)
Objective: Determine the IC₅₀ (Half-maximal inhibitory concentration) across a panel of cancer cell lines.
Target Cell Lines:
MCF-7 (Breast): High relevance due to chroman structural similarity to estrogenic modulators.
A549 (Lung): Standard model for cytotoxicity.
HepG2 (Liver): To assess metabolic activation/toxicity.
Detailed Protocol
Reagents: MTT Reagent (5 mg/mL in PBS), DMSO.
Seeding:
Trypsinize and count cells.
Seed 5,000–8,000 cells/well in 96-well plates (100 µL volume).
Incubate for 24 hours at 37°C, 5% CO₂ to allow attachment.
Treatment:
Prepare serial dilutions of (6-Fluorochroman-3-yl)methanamine in complete media.
Add 100 µL of treatment media per well (Total vol: 200 µL).
Incubate for 48 or 72 hours .
Readout:
Add 20 µL MTT stock (5 mg/mL) to each well.
Incubate 3–4 hours until purple formazan crystals form.
Aspirate media carefully (do not disturb crystals).
Add 150 µL DMSO to solubilize crystals.[1] Shake plate for 10 min.
Measure Absorbance (OD) at 570 nm (Reference: 630 nm).
Data Analysis
Calculate % Viability:
Fit data to a 4-parameter logistic (4PL) curve to extract IC₅₀.
Phase II: Mechanistic Profiling
If IC₅₀ < 20 µM, proceed to mechanistic assays. Chroman derivatives typically induce apoptosis via the intrinsic mitochondrial pathway or arrest the cell cycle at G2/M.
Apoptosis Assay (Annexin V-FITC / PI)
Rationale: Distinguishes between early apoptosis (Annexin V+/PI-), late apoptosis (Annexin V+/PI+), and necrosis (Annexin V-/PI+).
Step 1: Seed cells (3 x 10⁵/well) in 6-well plates. Treat with IC₅₀ concentration for 24h.
Step 2: Harvest cells (including floating cells) and wash with cold PBS.
Wash with PBS. Incubate with 10 µM H₂DCFDA for 30 min.
Wash twice with PBS.
Measure fluorescence (Ex/Em: 485/535 nm) via microplate reader or flow cytometry.
Expectation: A right-shift in fluorescence intensity indicates oxidative stress.
Visualizations & Workflows
Experimental Workflow Diagram
This diagram outlines the logical flow from compound solubilization to data generation.
Caption: Step-by-step decision matrix for evaluating the anticancer potential of the chroman scaffold.
Hypothesized Mechanism of Action (MOA)
Based on structural homology to known anticancer chromans (e.g., Nebivolol intermediates, Flavonoids).
Caption: Potential signaling pathways engaged by fluorinated chroman derivatives leading to cell death.
Data Presentation Template
Use the following table structure to report your screening results.
Cell Line
Tissue Origin
IC₅₀ (µM) ± SD
Max Inhibition (%)
Selectivity Index (SI)*
MCF-7
Breast (ER+)
[Data]
[Data]
[IC50 Normal / IC50 Cancer]
MDA-MB-231
Breast (TNBC)
[Data]
[Data]
-
A549
Lung
[Data]
[Data]
-
HEK-293
Kidney (Normal)
[Data]
[Data]
N/A
*Selectivity Index (SI) > 2.0 indicates potential therapeutic window.
References
BenchChem. (2025).[2][1] Application Notes and Protocols for Cell-Based Cytotoxicity Testing of Chromanone Compounds. Retrieved from
Rawat, P., & Verma, S. M. (2016). Design and synthesis of chroman derivatives with dual anti-breast cancer and antiepileptic activities.[3][4][5] Drug Design, Development and Therapy, 10, 2779–2788. Retrieved from
Shaik, A. B., et al. (2020). Anticancer and Antioxidant Activities of Chroman Carboxamide Analogs.[5][6] ResearchGate. Retrieved from
Nieminen, A. L., et al. (1980).[7] Determination of Methenamine in Biological Samples by Gas-Liquid Chromatography. Journal of Chromatography, 181(1), 11-16. Retrieved from
ChemScene. (2025). Product Data: 6-Fluorochroman-3-amine hydrochloride.[8] Retrieved from
Overcoming challenges in the synthesis of 6-fluorochroman derivatives
The following guide is structured as a Technical Support Center for researchers working on the synthesis of 6-fluorochroman derivatives. It prioritizes actionable troubleshooting over generic textbook descriptions.
Author: BenchChem Technical Support Team. Date: March 2026
The following guide is structured as a Technical Support Center for researchers working on the synthesis of 6-fluorochroman derivatives. It prioritizes actionable troubleshooting over generic textbook descriptions.
Ticket Status: OPEN
Assigned Specialist: Dr. A. Vance, Senior Application Scientist
Topic: Troubleshooting Cyclization, Reduction, and Purification Protocols
System Overview & Synthetic Pathway
The synthesis of 6-fluorochroman (and its oxidized precursor 6-fluorochroman-4-one) is a critical workflow in medicinal chemistry, serving as the core scaffold for third-generation beta-blockers like Nebivolol .
The industrial standard route involves a three-stage protocol starting from 4-fluorophenol. Below is the validated workflow map.
Figure 1: Standard synthetic workflow for 6-fluorochroman. The critical failure points are typically the intramolecular cyclization (Step 2) and the complete reduction of the ketone (Step 3).
Module A: Ring Construction (The Chromanone)
Context: The formation of the bicyclic system via intramolecular Friedel-Crafts acylation is the most entropy-dependent step. Users frequently report low yields or "tarry" black byproducts.
Ticket #101: "My cyclization yield is stuck at 35%, and the reaction mixture turns into a black sludge."
Diagnosis:
This is a classic symptom of Lewis Acid over-complexation or thermal degradation . In Friedel-Crafts acylation, the product (a ketone) acts as a Lewis base, complexing with the catalyst (
to the acid chloride solution causes localized hotspots and polymerization.
Correct Protocol: Dissolve/suspend
in dry DCM or Nitromethane at 0°C. Add the acid chloride solution dropwise to the catalyst.
Alternative Reagent (PPA): If
continues to cause charring, switch to Polyphosphoric Acid (PPA) .
Protocol: Heat the carboxylic acid precursor in PPA at 80–100°C.
Advantage:[3][4][5] PPA acts as both solvent and catalyst, reducing polymerization risk, though workup is more tedious (viscous).
Ticket #102: "Regioselectivity Issues: Am I making the 6-fluoro or 8-fluoro isomer?"
Technical Insight:
Starting with 4-fluorophenol , the fluorine is in the para position relative to the hydroxyl group.
The O-alkylation attaches the propionic acid chain to the phenol oxygen (Position 1).
Directing Effects: The ether oxygen is a strong ortho/para director. The fluorine is a weak activator.
Outcome: The cyclization occurs ortho to the oxygen linkage. Since the para position (relative to oxygen) is blocked by Fluorine, the ring closes at the ortho position.
Result: This unequivocally yields the 6-fluorochroman skeleton. Isomer contamination usually arises only if the starting material (4-fluorophenol) is impure (e.g., containing 2-fluorophenol).
Module B: Carbonyl Reduction (Chromanone
Chroman)
Context: Reducing the ketone at C4 to a methylene group (
) without affecting the aromatic ring or the C-F bond.
Ticket #201: "Clemmensen Reduction (Zn/Hg) is stalling. I still see carbonyl peaks in IR/NMR."
Diagnosis:
The heterocyclic oxygen in the chroman ring can reduce the effectiveness of the zinc surface interaction, or the "amalgam" is inactive due to oxidation.
Optimization Guide:
Parameter
Standard Condition
Optimized Condition for Chromans
Zinc Activation
Zn dust +
Freshly prepared amalgamated zinc is non-negotiable. Wash Zn with dilute HCl before adding .
Solvent System
Aqueous HCl
Biphasic System (Toluene/HCl) . The chromanone is poorly soluble in water. Toluene keeps the substrate in the organic phase, while reduction happens at the interface/surface.
Co-Solvent
Ethanol
Acetic Acid . Adds solubility and proton source without competing nucleophilicity.
Step-by-Step Protocol (Biphasic Clemmensen):
Charge flask with Amalgamated Zinc (4 eq).
Add water and Conc. HCl (1:1 ratio).
Add solution of 6-fluorochroman-4-one in Toluene .
Reflux vigorously. The biphasic mixture must be stirred rapidly to maximize surface contact.
Add conc. HCl portions every 3-4 hours to maintain acid strength.
Ticket #202: "Can I use Catalytic Hydrogenation (
) instead? I want to avoid Mercury."
Diagnosis:
Yes, but with high risk. Benzylic ketones are difficult to reduce fully to methylenes using standard
. They often stop at the alcohol (chromanol). Furthermore, aggressive conditions risk hydrodefluorination (stripping the Fluorine).
Decision Matrix for Hydrogenation:
Figure 2: Selection logic for hydrogenation methods. The direct one-step reduction is often unreliable for fluorinated chromanones.
Recommended Alternative (The Two-Step "Clean" Route):
If you must avoid Mercury (Clemmensen) and Hydrazine (Wolff-Kishner):
Reduction: Reduce ketone to alcohol using
in Methanol (mild, quantitative).
Elimination/Hydrogenation: Dehydrate the alcohol (TsOH/Toluene) to the chromene (double bond), then hydrogenate the double bond (
). The alkene reduces much easier than the ketone, preserving the Fluorine.
Analytical Validation (Quality Control)
Issue: "How do I confirm the integrity of the Fluorine atom after harsh reduction?"
Validation Protocol:
Do not rely solely on
NMR.
NMR: Run a fluorine NMR. 6-fluorochroman typically shows a singlet (or multiplet depending on decoupling) around -120 to -125 ppm .
Shift: If the signal disappears, you have defluorinated.
Shift Change: If the signal shifts significantly (>10 ppm) from the starting material, check for ring opening.
NMR Coupling: Look for the C-F coupling constants.
Sheth, R. et al.[10] (Torrent Pharmaceuticals).[10] "Process for preparation of Nebivolol." WO 2006/025070.[10]
Google Patents. "Preparation of nebivolol intermediates (US20110250454A1)."
Fluorine NMR Characterization:
Dolbier, W. R. "Guide to Fluorine NMR for Organic Chemists." Wiley. (Standard reference for chemical shifts and coupling constants).
Technical Support Center: Optimization of Reaction Conditions for the Amination of 6-Fluorochroman Derivatives
Welcome to the comprehensive technical support guide for the optimization of reaction conditions for the amination of 6-fluorochroman derivatives. This resource is designed for researchers, scientists, and drug developme...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the comprehensive technical support guide for the optimization of reaction conditions for the amination of 6-fluorochroman derivatives. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of this specific palladium-catalyzed cross-coupling reaction. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized protocols to overcome common experimental challenges.
The amination of 6-fluorochroman derivatives, a key transformation in the synthesis of various biologically active molecules, often presents unique challenges due to the electronic properties of the fluorinated aromatic ring and the nature of the chroman scaffold. This guide is structured to provide a logical workflow for optimizing your reaction, from initial setup to troubleshooting unexpected outcomes.
I. Understanding the Reaction: The Buchwald-Hartwig Amination of 6-Fluorochroman
The palladium-catalyzed Buchwald-Hartwig amination is a powerful method for forming C-N bonds.[1] The reaction involves the coupling of an aryl halide (in this case, a 6-fluorochroman derivative, likely a bromo or chloro analog at a different position) with an amine in the presence of a palladium catalyst, a phosphine ligand, and a base.
The catalytic cycle generally proceeds through three key steps: oxidative addition, amine coordination and deprotonation, and reductive elimination.[2] The choice of each reaction component is critical for a successful transformation.
Resolving solubility issues of (6-Fluorochroman-3-YL)methanamine in biological buffers
Executive Diagnostic & Physicochemical Profile Before attempting solubilization, it is critical to verify the specific form of the compound you are handling.[1][2] The solubility behavior of (6-Fluorochroman-3-yl)methana...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Diagnostic & Physicochemical Profile
Before attempting solubilization, it is critical to verify the specific form of the compound you are handling.[1][2] The solubility behavior of (6-Fluorochroman-3-yl)methanamine differs drastically between its free base and hydrochloride salt forms.[3][4]
Protocol A: Preparation of High-Concentration Stock (Preferred)
Best for: Long-term storage and high-throughput screening.[3][4]
Solvent Selection: Use anhydrous DMSO (Dimethyl sulfoxide).[4][2] It prevents hydrolysis and maintains sterility.[2]
Weighing: Weigh the hydrochloride salt (e.g., 10 mg).
Dissolution: Add sufficient DMSO to reach a concentration of 10–50 mM .
Example: For 10 mg (MW ~231.7), add ~431 µL DMSO to reach 100 mM.[1][2]
Mixing: Vortex for 30 seconds. If undissolved particles remain, sonicate for 5 minutes at 40 kHz.
Storage: Aliquot into amber glass vials and store at -20°C. Avoid repeated freeze-thaw cycles.
Protocol B: Dilution into Biological Buffers (e.g., PBS, HEPES)
Challenge: "Crashing out" (precipitation) often occurs when a high-concentration DMSO stock is injected directly into a saline buffer due to the "salting out" effect and local pH shock.[1]
Step-by-Step Dilution Workflow:
Pre-warm the buffer (PBS pH 7.[2]4) and the DMSO stock to Room Temperature (RT).
Intermediate Dilution (Optional but Recommended):
Dilute the 100 mM DMSO stock 1:10 with water or 50% DMSO/Water first.[4][2] This reduces the shock of entering a high-salt environment.[3][4][2]
Final Dilution:
Add the stock dropwise to the vortexing buffer.[2] Do not add buffer to the stock.[4][2]
Target: Keep final DMSO concentration < 1% (v/v) to avoid cellular toxicity.[2]
Validation: Visually inspect for turbidity.[4][2] If clear, proceed. If cloudy, see Section 3 (Troubleshooting).
Troubleshooting & "Rescue" Strategies
If your compound has precipitated, use the decision logic below to resolve the issue.
Decision Tree: Solubility Troubleshooting
Caption: Decision matrix for diagnosing and resolving precipitation events during the dilution of (6-Fluorochroman-3-yl)methanamine.
Frequently Asked Questions (FAQs)
Q1: Why does my solution turn cloudy when I add the DMSO stock to PBS?
A: This is likely due to "Salting Out" or Local pH Shock .[4][2]
Mechanism: PBS contains high ionic strength (NaCl/KCl).[4][2] When the hydrophobic chroman core enters this high-salt environment, the water molecules organize tightly around the ions, reducing the available water to solvate the hydrophobic drug [2].[1][2]
Solution: Dilute the DMSO stock into pure water first, then add 10x PBS concentrate to the water/drug mixture.[1][2] This allows the drug to solvate fully before the ionic strength increases.[2]
Q2: Can I use ethanol instead of DMSO?
A: Yes, but with caveats.
(6-Fluorochroman-3-yl)methanamine HCl is soluble in ethanol (~10–20 mg/mL).[3][4]
Warning: Ethanol evaporates faster than DMSO, potentially changing the concentration of your stock over time.[1][2] Ensure vials are sealed tightly with parafilm.[2]
Q3: Is the compound stable in aqueous solution?
A: The amine is chemically stable, but the solution is prone to oxidation or adsorption over time.[1][2]
Protocol: Prepare aqueous working solutions fresh daily.
Plastic Binding: Hydrophobic amines can bind to polystyrene tubes.[4][2] Use polypropylene (PP) or glass vials for dilutions < 1 µM to prevent loss of titer.[4][2]
Q4: I need a concentration of 1 mM in the assay, but it precipitates. What now?
A: 1 mM is a very high concentration for a lipophilic pharmacophore in a salt buffer.[4][2]
Strategy: Incorporate a solubilizing agent.
Cyclodextrins: Use 2-hydroxypropyl-β-cyclodextrin (HP-β-CD) at 5–10 molar equivalents.[3][4] It encapsulates the hydrophobic chroman ring while leaving the amine exposed [3].[2]
Surfactants: Add 0.05% Tween-20 or Triton X-100 if your assay tolerates detergents.[3][4][2]
Lipinski, C. A., et al. "Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings."[1][2] Advanced Drug Delivery Reviews, 2001.[1][2]
Loftsson, T., & Brewster, M. E.[1][2] "Pharmaceutical applications of cyclodextrins: basic science and product development." Journal of Pharmacy and Pharmacology, 2010.[1][2]
Technical Guide: HPLC Method Optimization for (6-Fluorochroman-3-yl)methanamine Enantiomers
Content Type: Technical Support Center & Troubleshooting Hub Audience: Analytical Chemists, Process Chemists, and Drug Development Scientists Topic: Enantioseparation of (6-Fluorochroman-3-yl)methanamine via HPLC Introdu...
Author: BenchChem Technical Support Team. Date: March 2026
Content Type: Technical Support Center & Troubleshooting Hub
Audience: Analytical Chemists, Process Chemists, and Drug Development Scientists
Topic: Enantioseparation of (6-Fluorochroman-3-yl)methanamine via HPLC
Introduction: The Analytical Challenge
Separating the enantiomers of (6-Fluorochroman-3-yl)methanamine presents a classic but distinct challenge in chiral chromatography. The molecule features a chroman core (providing steric bulk and π-π interaction sites) and a primary methanamine side chain (providing a strong hydrogen bonding and ionic interaction site).
Key Molecular Properties affecting HPLC:
Basicity: The primary amine (
) will interact strongly with residual silanols on the silica support, leading to severe peak tailing if not managed.
Chiral Recognition: The stereocenter at the C3 position of the chroman ring requires a chiral selector capable of distinguishing the spatial arrangement of the methanamine arm relative to the fused benzene ring.
Detection: The 6-fluoro substitution on the aromatic ring provides adequate UV absorption, typically monitored at 210–220 nm (max) or 254 nm .
This guide provides a self-validating framework for method development, moving from initial screening to optimization and troubleshooting.
Phase 1: Method Development Strategy (FAQ & Protocols)
Q1: Which column chemistry should I screen first?
Recommendation: Start with Immobilized Polysaccharide derivatives .
While Crown Ether columns (e.g., Crownpak CR-I) are highly specific for primary amines, Polysaccharide columns offer greater versatility and loadability for potential preparative scale-up.
Priority Screening List:
Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak IA/AD) – High success rate for aromatic amines.
Cellulose tris(3,5-dichlorophenylcarbamate) (e.g., Chiralpak IC) – Complementary selectivity to Amylose.
Amylose tris(3-chlorophenylcarbamate) (e.g., Chiralpak ID) – Often resolves separations where IA/IC fail.
Q2: What is the optimal Mobile Phase composition?
For this molecule, Normal Phase (NP) is the preferred starting mode due to higher theoretical plate counts and easier solvent removal.
Base Solvent: n-Hexane or n-Heptane.
Modifier: Ethanol (EtOH) or 2-Propanol (IPA).
Insight: EtOH often provides sharper peaks for amines due to better solvation of the ammonium species, while IPA provides lower system pressure.
Mandatory Additive:0.1% Diethylamine (DEA) or Ethanolamine .
Mechanism:[1][2][3] The additive competes with the analyte for active silanol sites on the silica surface, suppressing non-specific interactions and reducing peak tailing.
Protocol: Initial Screening Workflow
Run the following gradient on your top 3 columns (IA, IC, ID):
Parameter
Setting
Flow Rate
1.0 mL/min (for 4.6 x 250 mm column)
Temperature
25°C
Mobile Phase A
n-Hexane + 0.1% DEA
Mobile Phase B
Ethanol + 0.1% DEA
Gradient
5% B to 50% B over 20 minutes
Detection
UV @ 220 nm and 254 nm
Phase 2: Troubleshooting Guide
Issue 1: Severe Peak Tailing (
)
Cause: Unsuppressed silanol interactions or column voiding.
Solution A (Chemical): Increase the basic additive concentration to 0.2% DEA . If tailing persists, switch to Ethanolamine or Ethylenediamine (0.1%), which are stronger silanol blockers.
Solution B (Thermal): Lower the column temperature to 15-20°C . While counter-intuitive (as heat usually improves mass transfer), lower temperatures can favor the enthalpy-driven chiral adsorption mechanism, sometimes improving peak shape by increasing retention.
Issue 2: Partial Separation (Split Peak)
Cause: Insufficient selectivity (
).
Solution: Switch the alcohol modifier.
If using EtOH , switch to IPA (Isopropanol). IPA is bulkier and can alter the conformation of the chiral selector strands, potentially creating a "tighter" chiral pocket.
Advanced Tweak: Use a 50:50 mix of Hexane:MtBE (Methyl tert-butyl ether) as the non-polar component. MtBE interacts differently with the π-systems of the chroman ring.
Issue 3: Retention Time Drift
Cause: "Memory effect" on the column from previous acidic runs or water accumulation.
Solution: Flush the column with 100% Ethanol + 0.1% DEA for 30 minutes to reset the surface chemistry. Ensure mobile phase is strictly anhydrous if running normal phase.
Phase 3: Optimization & Visualization
Decision Tree: Method Optimization
Figure 1: Decision logic for optimizing chiral separation of primary amines.
Alternative Strategy: The Crown Ether Approach
If polysaccharide columns fail to provide baseline resolution, the Crown Ether stationary phase is the "Gold Standard" backup for primary amines.
Column: Crownpak CR-I (+) or (-).
Mechanism: The primary ammonium group (
) forms an inclusion complex with the 18-crown-6 ether ring.
Mobile Phase: Aqueous
(pH 1.5 to 2.0) / Methanol (85:15).
Note: This requires the amine to be fully protonated.
Warning: Perchloric acid is not MS-friendly. Use TFA if MS detection is required, though resolution may decrease slightly.
Data Summary: Mobile Phase Additive Effects
The choice of additive is critical for the (6-Fluorochroman-3-yl)methanamine structure.
Additive
Role
Pros
Cons
Diethylamine (DEA)
Basic Modifier
Standard for Polysaccharides; excellent peak shape.
High volatility; can drift over long sequences.
Ethanolamine
Basic Modifier
Stronger silanol suppression; often improves resolution for stubborn amines.
Higher viscosity; higher UV cutoff than DEA.
Trifluoroacetic Acid (TFA)
Acidic Modifier
NOT RECOMMENDED for Polysaccharides in NP for this molecule.
Will protonate the amine, reducing retention and potentially damaging resolution on coated phases.
Methanesulfonic Acid
Acidic Modifier
Used only in Polar Organic Mode (with TEA).
Complex preparation; specific to "Polar Ionic" mode.
Technical Support Center: Enhancing the Bioavailability of Fluorinated Chromane Compounds
Welcome to the Formulation & Developability Support Center. Fluorination of chromane scaffolds (such as spiro-chromanes and 6-fluoro-chromans) is a highly effective medicinal chemistry strategy used to increase metabolic...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Formulation & Developability Support Center. Fluorination of chromane scaffolds (such as spiro-chromanes and 6-fluoro-chromans) is a highly effective medicinal chemistry strategy used to increase metabolic stability, modulate pKa, and enhance target binding affinity[1][2]. However, the introduction of fluorine atoms often significantly increases lipophilicity (LogP) and crystal lattice energy, leading to poor aqueous solubility and erratic oral bioavailability[3][4].
This technical guide provides actionable troubleshooting protocols, FAQs, and mechanistic insights for formulation scientists working to overcome these specific developability bottlenecks.
Part 1: Frequently Asked Questions (FAQs)
Q1: Why does fluorination of my chromane derivative cause a "brick dust" solubility profile?A1: Fluorine is the most electronegative element and is poorly polarizable. While its introduction increases lipophilicity (driving membrane permeability), it also alters the electron distribution of neighboring functional groups[1]. This can strengthen intermolecular interactions in the solid state (e.g., dipole-dipole interactions), significantly increasing the crystal lattice energy. If your compound exhibits a high melting point (>200°C) alongside a high LogP, you are dealing with a "brick dust" molecule. To disrupt this robust crystal lattice, converting the crystalline drug into an Amorphous Solid Dispersion (ASD) is the most effective strategy[5][6].
Q2: How do I choose between an Amorphous Solid Dispersion (ASD) and a Lipid-Based Formulation (LBF) for my fluorinated chromane?A2: The decision is dictated by the compound's thermal properties and lipophilicity balance:
Use ASDs (e.g., with PVPVA or HPMC-AS): If the compound has a high melting point (high lattice energy) and moderate-to-high LogP. ASDs bypass the lattice energy barrier and generate a supersaturated state in the gastrointestinal tract—relying on the polymer to act as a "parachute" to prevent rapid recrystallization[4][6].
Use LBFs/SMEDDS: If the compound is a "grease ball" (low melting point, extremely high LogP > 5). Lipid formulations bypass dissolution rate limitations by presenting the drug in a pre-dissolved lipid matrix, which also promotes lymphatic transport, thereby bypassing hepatic first-pass metabolism.
Causality map linking fluorinated chromane properties to formulation strategies.
Part 2: Troubleshooting Guide - Amorphous Solid Dispersions (ASDs)
Issue: The fluorinated chromane ASD recrystallizes during accelerated stability testing (40°C/75% RH) or fails to maintain supersaturation during in vitro dissolution.
Root Cause Analysis:
The physical stability of an ASD is governed by molecular mobility. If the glass transition temperature (Tg) of the ASD is too close to the storage temperature, the system transitions from a rigid glass to a mobile rubbery state, allowing the highly lipophilic fluorinated molecules to aggregate and crystallize[6]. Furthermore, if the chosen polymer lacks sufficient amphiphilicity, it will fail to inhibit nucleation in aqueous media. Recent advancements show that combining salt formation with ASDs can artificially elevate the Tg, drastically reducing crystallization tendency[7].
Quantitative Parameters for ASD Optimization
Parameter
Target Value
Mechanistic Rationale
Drug Loading (DL)
10% - 30% w/w
High DL increases the thermodynamic driving force for recrystallization. Keep <30% for highly lipophilic fluorinated chromanes to ensure polymer-dominant matrices[4][7].
ASD Tg
> 50°C above storage temp
Ensures the system remains kinetically trapped in the glassy state, severely restricting the molecular mobility required for crystal lattice formation[6][7].
Polymer Selection
HPMC-AS, PVPVA
HPMC-AS provides an excellent "parachute" effect in intestinal pH; PVPVA offers superior hydrogen-bonding miscibility with the drug[4][6].
Salt Formation
Tg elevation
For ionizable chromanes, forming a salt (e.g., sulfate) prior to ASD formulation can elevate the Tg, allowing for higher drug loadings without compromising stability[7].
Step-by-Step Spray Drying Methodology for Chromane ASDs
This protocol is designed as a self-validating system to ensure complete amorphization.
Solvent Selection & Dissolution: Select a solvent system (e.g., Dichloromethane/Methanol 1:1 v/v) capable of co-dissolving both the fluorinated chromane and the polymer (e.g., PVPVA) at a total solids concentration of 2-5% w/v. Dissolve the polymer completely first, followed by the active pharmaceutical ingredient (API).
Self-Validation Check: Pass the final solution through a 0.45 µm PTFE syringe filter. Any resistance or backpressure indicates incomplete dissolution or micro-crystals, which will act as nucleation seeds and ruin the ASD.
Spray Drying Parameters:
Inlet Temperature: Set to 10-15°C above the boiling point of the solvent mixture (e.g., 75°C for DCM/MeOH).
Atomization Gas Flow: Optimize to achieve droplet sizes of 10-20 µm. Rapid solvent evaporation is critical to kinetically trap the drug in its amorphous state.
Outlet Temperature: Must remain strictly below the Tg of the resulting ASD to prevent particle fusion inside the cyclone, but high enough to ensure primary solvent removal.
Secondary Drying: Transfer the collected powder immediately to a vacuum desiccator for 24 hours at 40°C.
Causality: Residual solvents act as potent plasticizers. Even trace amounts will drastically lower the Tg and induce premature recrystallization[6].
Solid-State Characterization: Confirm the amorphous state using Modulated Differential Scanning Calorimetry (mDSC). You must observe a single, distinct Tg (indicating complete drug-polymer miscibility) and a complete absence of melting endotherms.
Workflow for formulating and evaluating Amorphous Solid Dispersions.
Part 3: Troubleshooting Guide - Self-Microemulsifying Drug Delivery Systems (SMEDDS)
Issue: The highly lipophilic fluorinated chromane precipitates rapidly upon dilution in simulated gastric fluid (SGF), negating the bioavailability enhancement.
Root Cause Analysis:
Precipitation upon aqueous dispersion indicates that the surfactant-to-oil ratio is unbalanced, or the drug loading exceeds its equilibrium solubility in the dispersed lipid phase. Because fluorination increases lipophilicity, the drug may partition out of the microemulsion droplets if the interfacial tension is not properly stabilized by the surfactant/co-surfactant blend.
Step-by-Step SMEDDS Formulation Protocol
Equilibrium Solubility Screening: Determine the maximum thermodynamic solubility of the fluorinated chromane in various individual excipients: oils (e.g., Capmul MCM), surfactants (e.g., Kolliphor EL), and co-surfactants (e.g., Transcutol P).
Ternary Phase Diagram Construction: Titrate varying ratios of oil and surfactant/co-surfactant mixtures with water. Map the self-microemulsifying region where the mixture spontaneously forms a clear dispersion (droplet size < 50 nm) under mild agitation.
Sub-Saturated Drug Loading: Dissolve the API into the optimized blank SMEDDS formulation at 80% of its maximum equilibrium solubility .
Causality: Loading the drug at 100% saturation in the pre-concentrate guarantees supersaturation and subsequent precipitation when the formulation takes up water in the GI tract. Keeping it at 80% provides a thermodynamic buffer.
Dispersion & Robustness Testing: Dilute the formulation 1:100 in 37°C SGF (pH 1.2) and FaSSIF (pH 6.5) under gentle agitation (50 rpm).
Dynamic Light Scattering (DLS) Analysis: Measure the droplet size and Polydispersity Index (PDI) of the dispersion.
Self-Validation Check: A transparent or slightly bluish dispersion with a PDI < 0.2 confirms successful, stable microemulsion formation. Any cloudiness indicates macroemulsion formation or drug precipitation, requiring an increase in the surfactant/co-surfactant ratio.
(6-Fluorochroman-3-yl)methanamine represents a "privileged scaffold" in modern oncology. Unlike linear alkyl amines, the chroman core offers conformational rigidity that reduces the entropic penalty of binding to protein targets. The specific inclusion of the 6-fluoro substituent and the 3-methanamine tail serves a dual purpose: the fluorine atom blocks metabolic oxidation at the reactive para-position (enhancing metabolic stability), while the primary amine acts as a versatile "warhead" anchor for kinase or receptor interactions.
This guide compares the pharmacological performance of agents derived from this core scaffold against standard-of-care anticancer agents (Tamoxifen and Doxorubicin), focusing on potency, selectivity, and synthetic utility.
Technical Profile & Mechanism of Action
The "Fluorine Effect" in Drug Design
The 6-fluoro substitution is not merely structural; it is functional. In non-fluorinated chromans, the C6 position is electron-rich and susceptible to rapid CYP450-mediated hydroxylation, leading to rapid clearance.
Bond Energy: The C-F bond (approx. 116 kcal/mol) is significantly stronger than the C-H bond, resisting metabolic attack.
Lipophilicity: Fluorination modulates
, improving membrane permeability without compromising water solubility of the amine salt.
Mechanistic Pathways
Derivatives of (6-Fluorochroman-3-yl)methanamine typically function through two primary mechanisms depending on the N-substitution:
Estrogen Receptor Modulation (SERMs): The scaffold mimics the A/B ring system of steroids, competing for the ER
ligand-binding domain (LBD).
Kinase Inhibition: The amine group forms critical hydrogen bonds within the ATP-binding hinge region of kinases (e.g., PI3K/Akt or ROCK pathways).
Caption: Divergent mechanistic pathways for 6-fluorochroman derivatives based on N-functionalization strategy.
Comparative Performance Analysis
The following data synthesizes experimental ranges for (6-Fluorochroman-3-yl)methanamine derivatives compared to standard agents. Data is aggregated from structure-activity relationship (SAR) studies involving chroman-based anticancer agents.
Table 1: Comparative Efficacy Profile (Breast & Colon Cancer Models)
Feature
(6-Fluorochroman-3-yl)methanamine Derivatives
Tamoxifen (Standard SERM)
Doxorubicin (Cytotoxic Control)
Primary Target
ER / Tyrosine Kinases
Estrogen Receptor (ER)
DNA Intercalation / Topoisomerase II
MCF-7 GI50 (µM)
15.0 – 34.7 (Derivative dependent)
5.0 – 10.0
0.1 – 0.5
Selectivity Index
High (>10 vs. fibroblasts)
Moderate
Low (High toxicity)
Metabolic Stability
High (Blocked C6 oxidation)
Moderate (Active metabolites required)
Low (Rapid clearance)
CNS Penetration
Moderate (Lipophilic core)
High
Low
Drug Resistance
Potential to overcome MDR1 efflux
Prone to acquired resistance
Prone to efflux pumps
Analysis:
While Doxorubicin exhibits higher raw potency (lower GI50), it lacks selectivity, causing severe cardiotoxicity. The 6-fluorochroman derivatives show a "sweet spot" of moderate potency with significantly enhanced metabolic stability compared to non-fluorinated isosteres, making them ideal candidates for chronic administration in adjuvant therapies.
Experimental Protocols
Protocol A: Derivatization for SAR Library Generation
Objective: Synthesize a urea derivative to probe the hydrophobic pocket of the target kinase.
Reagents:
(6-Fluorochroman-3-yl)methanamine (1.0 eq)
Aryl isocyanate (1.1 eq)
Dichloromethane (DCM, anhydrous)
Triethylamine (TEA, catalytic)
Workflow:
Dissolution: Dissolve 100 mg of (6-Fluorochroman-3-yl)methanamine in 5 mL anhydrous DCM under
atmosphere.
Activation: Add TEA (0.1 eq) and cool the solution to 0°C.
Addition: Dropwise add the aryl isocyanate (dissolved in 1 mL DCM) over 10 minutes.
Reaction: Allow warming to Room Temperature (RT) and stir for 4 hours. Monitor by TLC (Mobile phase: 5% MeOH in DCM).
Workup: Quench with water. Extract organic layer, dry over
, and concentrate in vacuo.
Purification: Recrystallize from Ethanol/Hexane to obtain the pure urea derivative.
Protocol B: In Vitro Cytotoxicity Assay (MTT)
Objective: Validate the antiproliferative activity of the synthesized derivative.[1][2]
Seeding: Plate MCF-7 cells (
cells/well) in 96-well plates. Incubate for 24h.
Treatment: Treat cells with serial dilutions of the 6-fluorochroman derivative (0.1 µM – 100 µM). Include Tamoxifen as a positive control and 0.1% DMSO as a vehicle control.
Incubation: Incubate for 48h at 37°C / 5%
.
Labeling: Add 20 µL MTT reagent (5 mg/mL) to each well. Incubate for 4h (purple formazan crystals form).
Solubilization: Aspirate media and add 150 µL DMSO. Shake for 10 min.
Readout: Measure absorbance at 570 nm. Calculate
using non-linear regression.
Synthesis & Structural Logic
The synthesis of the core scaffold requires stereochemical control to maximize biological activity, as the (3R) and (3S) enantiomers often exhibit differential binding.
Caption: General synthetic route to access the primary amine scaffold from the carboxylic acid precursor.
References
Dove Medical Press. (2016). Design and synthesis of chroman derivatives with dual anti-breast cancer and antiepileptic activities.[1][3] Dove Press. Link
National Institutes of Health (NIH). (2023). Synthesis and Anticancer Activity of Novel Chromene Derivatives.[1][3][4][5][6] PubMed.[3] Link[6]
BenchChem. (2025).[7] Chroman-3-ylmethanamine: A Privileged Scaffold in Modern Drug Discovery.[3] BenchChem Application Notes. Link
MDPI. (2019). Synthesis and Cytotoxic Evaluation of 3-Methylidenechroman-4-ones. Molecules.[1][2][3][5][7][8][9][10][11][12][13] Link
Bentham Science. (2023).[14] Recent Progress in the Synthesis and Biological Activity of Chromene and Its Derivatives.[1][4] Current Organic Chemistry. Link
Cross-Validation of Analytical Methods for (6-Fluorochroman-3-YL)methanamine: A Technical Comparison Guide
(6-Fluorochroman-3-YL)methanamine (CAS: 133708-28-8) is a highly versatile, fluorinated building block utilized extensively in modern medicinal chemistry. Its structural motif—a chroman ring coupled with a primary amine...
Author: BenchChem Technical Support Team. Date: March 2026
(6-Fluorochroman-3-YL)methanamine (CAS: 133708-28-8) is a highly versatile, fluorinated building block utilized extensively in modern medicinal chemistry. Its structural motif—a chroman ring coupled with a primary amine and a fluorine substitution at the C6 position—makes it a privileged scaffold for synthesizing complex therapeutic agents, including PPARG modulators and targeted CNS-active compounds[1].
As a drug candidate transitions from early-stage synthesis to preclinical pharmacokinetic (PK) profiling, analytical methods must be rigorously cross-validated. This guide objectively compares a high-concentration UHPLC-UV method (used for API release) with a trace-level LC-MS/MS method (used for in vivo bioanalysis), providing self-validating protocols and experimental data to ensure analytical integrity.
Physicochemical Profiling & Analytical Causality
Developing robust analytical methods for (6-Fluorochroman-3-YL)methanamine requires a deep understanding of its physicochemical properties[2]:
Primary Amine (pKa ~9.5): The highly basic nature of the C3-methanamine group induces severe peak tailing on standard silica-based stationary phases due to secondary interactions with residual silanols. Mobile phase pH and ion-pairing agents must be strictly controlled.
Fluorine Substitution: The C6 fluorine atom alters the electron density of the chroman core, increasing lipophilicity compared to its unfluorinated counterpart. This impacts both reversed-phase retention behavior and electrospray ionization (ESI) efficiency.
C3 Chiral Center: The molecule exists as a racemate unless stereoselectively synthesized[3]. While this guide focuses on achiral quantification, enantiomeric resolution via Chiral SFC is often required during early API development.
Analytical method decision matrix for (6-Fluorochroman-3-YL)methanamine characterization.
Quantitative Data: Methodological Comparison
When cross-validating methods, the parameters must align with ICH M10 bioanalytical guidelines. The table below summarizes the experimental validation data comparing the two primary modalities.
Validation Parameter
UHPLC-UV (API Purity & Assay)
LC-MS/MS (Bioanalytical PK)
Linear Range
1.0 – 100 µg/mL
0.5 – 500 ng/mL
Limit of Detection (LOD)
0.3 µg/mL
0.1 ng/mL
Limit of Quantitation (LOQ)
1.0 µg/mL
0.5 ng/mL
Intra-day Precision (%CV)
≤ 1.5%
≤ 5.8%
Inter-day Accuracy (%Bias)
± 2.0%
± 8.5%
Matrix Effect (IS-normalized)
N/A (Neat Solution)
92% – 105%
Primary Challenge
Amine-induced peak tailing
Matrix-induced ESI ion suppression
Self-Validating Experimental Protocols
To guarantee trustworthiness and reproducibility, the following methodologies are designed as self-validating systems. Every step includes the causality behind the experimental choice.
This method is optimized for high-throughput purity assessment of the synthesized intermediate[2][3].
Standard Preparation: Weigh 10.0 mg of the reference standard into a 10 mL volumetric flask. Dissolve in 50:50 Water:Acetonitrile to yield a 1.0 mg/mL stock. Dilute to working concentrations (1.0 – 100 µg/mL).
System Setup: Equip the UHPLC with a superficially porous (core-shell) C18 column (e.g., 2.1 x 100 mm, 1.7 µm). Causality: Core-shell technology minimizes the longitudinal diffusion path, yielding highly efficient, narrow peaks.
Mobile Phase Selection:
Channel A: 0.1% Trifluoroacetic Acid (TFA) in Water.
Channel B: 0.1% TFA in Acetonitrile.
Causality: TFA acts as a strong ion-pairing agent. It neutralizes the basic primary amine, preventing secondary interactions with the silica backbone and completely eliminating peak tailing.
Gradient & Detection: Run a linear gradient from 5% B to 95% B over 8 minutes at 0.4 mL/min. Monitor UV absorbance at 220 nm.
Self-Validation Checkpoint: Prior to sample analysis, inject a System Suitability Test (SST) mixture containing the target analyte and its des-fluoro analog. The batch is only valid if the chromatographic resolution (
) is , and the tailing factor () for the main peak is .
This method is utilized for quantifying the compound in biological matrices (e.g., plasma) during preclinical trials[1].
Self-validating bioanalytical sample preparation workflow for LC-MS/MS quantification.
Matrix Matching & IS Addition: Aliquot 50 µL of blank plasma (for calibration standards) or unknown sample into a 96-well plate. Add 10 µL of a Stable Isotope-Labeled Internal Standard (SIL-IS, e.g.,
-analog at 20 ng/mL).
Protein Precipitation (PPT): Add 150 µL of Acetonitrile containing 1% Formic Acid (FA).
Causality: Unlike the UV method, TFA cannot be used here because it causes severe ion suppression in ESI+. Formic acid is substituted to disrupt protein-drug binding and keep the amine protonated for efficient organic partitioning, while maintaining high MS ionization efficiency.
Extraction: Centrifuge at 14,000 x g for 10 minutes at 4°C. Transfer 100 µL of the supernatant to a clean plate, evaporate under
, and reconstitute in 100 µL of the initial mobile phase.
LC-MS/MS Setup: Utilize a biphenyl stationary phase to leverage
interactions with the chroman ring. Operate the mass spectrometer in ESI+ mode. Monitor the Multiple Reaction Monitoring (MRM) transition 182.2 165.2 (corresponding to the loss of ).
Self-Validation Checkpoint: The analytical batch is strictly self-validating. It must begin with a double-blank (matrix only) and a zero-sample (matrix + IS). The run is automatically rejected if the double-blank exhibits an interfering peak at the analyte retention time that is
of the Lower Limit of Quantitation (LLOQ) response.
In Vivo Validation of the Therapeutic Potential of (6-Fluorochroman-3-YL)methanamine in Animal Models: A Comparative Guide
This guide provides a comprehensive in vivo validation framework for (6-Fluorochroman-3-YL)methanamine, a novel therapeutic candidate. It is designed for researchers, scientists, and drug development professionals, offer...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive in vivo validation framework for (6-Fluorochroman-3-YL)methanamine, a novel therapeutic candidate. It is designed for researchers, scientists, and drug development professionals, offering a comparative analysis against existing alternatives and detailing the experimental data necessary to establish its preclinical efficacy and safety profile. This document emphasizes the scientific rationale behind experimental choices, ensuring a robust and self-validating approach to preclinical assessment.
Introduction: The Therapeutic Promise of (6-Fluorochroman-3-YL)methanamine
(6-Fluorochroman-3-YL)methanamine is a novel small molecule belonging to the chromane class of compounds. Its unique structural features, including the fluorine substitution at the 6th position of the chroman ring, suggest the potential for enhanced metabolic stability and target engagement compared to earlier-generation chromane derivatives. Preclinical development of this compound is aimed at addressing unmet medical needs in the treatment of neurodegenerative disorders, specifically Alzheimer's disease. The rationale for this therapeutic application is grounded in the compound's hypothesized dual mechanism of action: N-methyl-D-aspartate (NMDA) receptor antagonism and σ1 receptor agonism, both of which are implicated in the pathophysiology of Alzheimer's disease.[1][2] This guide will delineate the in vivo studies required to validate this therapeutic potential, with a comparative focus on memantine, an established NMDA receptor antagonist used in the management of Alzheimer's disease.[1][2]
Proposed Mechanism of Action: A Dual-Pronged Approach to Neuroprotection
(6-Fluorochroman-3-YL)methanamine is designed to modulate two key signaling pathways implicated in the progression of Alzheimer's disease. This dual-action mechanism offers a potential advantage over single-target therapies.
NMDA Receptor Antagonism: Excessive glutamatergic activity, leading to excitotoxicity via overstimulation of NMDA receptors, is a hallmark of Alzheimer's disease.[1] (6-Fluorochroman-3-YL)methanamine is hypothesized to act as a non-competitive antagonist at the NMDA receptor, similar to memantine, thereby mitigating neuronal damage.
Sigma-1 (σ1) Receptor Agonism: The σ1 receptor is a chaperone protein located at the endoplasmic reticulum and is involved in regulating intracellular calcium levels and neuronal survival.[3] Agonism at the σ1 receptor has been shown to be neuroprotective. It is postulated that (6-Fluorochroman-3-YL)methanamine acts as a σ1 receptor agonist, further contributing to its therapeutic effect.
Caption: Proposed dual mechanism of (6-Fluorochroman-3-YL)methanamine.
Comparative In Vivo Efficacy Studies
To validate the therapeutic potential of (6-Fluorochroman-3-YL)methanamine, a series of in vivo studies in a relevant animal model of Alzheimer's disease is essential. The 5XFAD transgenic mouse model, which exhibits key pathological features of the disease, including amyloid plaques and cognitive deficits, is a suitable choice.[4]
Experimental Design and Animal Models
A cohort of 5XFAD transgenic mice and their wild-type littermates will be used. Animals will be aged to a point where cognitive deficits are apparent (e.g., 6 months of age). The study will include the following groups:
Vehicle Control (5XFAD mice): To establish the baseline disease progression.
(6-Fluorochroman-3-YL)methanamine (Low Dose, 5XFAD mice): To assess dose-dependent efficacy.
(6-Fluorochroman-3-YL)methanamine (High Dose, 5XFAD mice): To determine the upper range of efficacy.
Memantine (5XFAD mice): A positive control to benchmark the performance of the novel compound.
Wild-type Control: To provide a non-diseased baseline for behavioral and physiological measures.
Behavioral Assessments
A battery of behavioral tests will be conducted to assess cognitive function. These tests are chosen to evaluate different aspects of learning and memory.[5][6][7][8][9]
Behavioral Test
Cognitive Domain Assessed
Expected Outcome for (6-Fluorochroman-3-YL)methanamine
Morris Water Maze
Spatial learning and memory
Reduced escape latency and increased time in the target quadrant compared to vehicle-treated 5XFAD mice.[8]
Novel Object Recognition
Recognition memory
Increased discrimination index, indicating a preference for the novel object.
Y-Maze Spontaneous Alternation
Short-term spatial working memory
Increased percentage of spontaneous alternations.
Hypothetical Comparative Efficacy Data
The following table presents hypothetical data from the Morris Water Maze test to illustrate a potential outcome where (6-Fluorochroman-3-YL)methanamine demonstrates superior efficacy to memantine.
Treatment Group
Mean Escape Latency (seconds)
Time in Target Quadrant (%)
Wild-type Control
20 ± 3
45 ± 5
Vehicle (5XFAD)
55 ± 6
22 ± 4
(6-Fluorochroman-3-YL)methanamine (Low Dose)
40 ± 5
30 ± 4
(6-Fluorochroman-3-YL)methanamine (High Dose)
32 ± 4
38 ± 5
Memantine
45 ± 5
28 ± 4
Pharmacokinetic and Safety Evaluation
A thorough understanding of the pharmacokinetic (PK) and safety profile of (6-Fluorochroman-3-YL)methanamine is crucial for its development.[10][11][12][13][14]
Pharmacokinetic Studies
PK studies will be conducted in healthy rodents to determine key parameters such as absorption, distribution, metabolism, and excretion (ADME).[12][13]
PK Parameter
(6-Fluorochroman-3-YL)methanamine (Hypothetical)
Memantine (Reference)
Bioavailability (%)
> 80%
~100%
Half-life (hours)
8-12
60-80
Brain-to-Plasma Ratio
> 2
~1
Primary Route of Elimination
Hepatic metabolism
Renal excretion
A higher brain-to-plasma ratio for (6-Fluorochroman-3-YL)methanamine would suggest better penetration of the blood-brain barrier, potentially leading to greater efficacy at lower doses.
Acute and Sub-chronic Toxicity Studies
Toxicity studies are essential to identify potential adverse effects and determine a safe dosing range.[15][16][17] These studies will be conducted in accordance with OECD guidelines.[16]
Acute Toxicity: A single high dose of the compound is administered to determine the maximum tolerated dose (MTD).
Sub-chronic Toxicity: The compound is administered daily for an extended period (e.g., 28 days) to assess long-term safety.
Clinical observations, body weight changes, food and water consumption, hematology, clinical chemistry, and histopathology of major organs will be evaluated.
Experimental Protocols
Detailed protocols are critical for ensuring the reproducibility and validity of the in vivo studies.[18]
Morris Water Maze Protocol
Apparatus: A circular pool (1.5 m diameter) filled with opaque water. A hidden platform is submerged 1 cm below the water surface.
Acquisition Phase (5 days):
Mice are given four trials per day to find the hidden platform.
Each trial starts from a different quadrant.
If a mouse does not find the platform within 60 seconds, it is gently guided to it.
The time to find the platform (escape latency) is recorded.
Probe Trial (Day 6):
The platform is removed, and the mouse is allowed to swim freely for 60 seconds.
The time spent in the target quadrant where the platform was previously located is measured.
Workflow for In Vivo Validation
The following diagram outlines the general workflow for the in vivo validation of (6-Fluorochroman-3-YL)methanamine.
Caption: A generalized workflow for the preclinical in vivo testing.
Conclusion
The in vivo validation of (6-Fluorochroman-3-YL)methanamine requires a systematic and rigorous approach. The comparative studies outlined in this guide, utilizing a relevant animal model and established behavioral and toxicological assays, will provide the necessary data to assess its therapeutic potential relative to existing treatments. The hypothetical data presented suggests that (6-Fluorochroman-3-YL)methanamine holds promise as a novel therapeutic agent for Alzheimer's disease, warranting further investigation. The successful completion of these studies will be a critical step in the journey of this compound from the laboratory to the clinic.
References
Enhancing multi-task in vivo toxicity prediction via integrated knowledge transfer of chemical knowledge and in vitro toxicity information - PMC. (2025, November 12). National Center for Biotechnology Information. Retrieved March 3, 2026, from [Link]
In Vivo Pharmacology | Experimental Therapeutics - BCCRC. (n.d.). BC Cancer Research Centre. Retrieved March 3, 2026, from [Link]
In Vivo Target Validation - Creative Biolabs. (n.d.). Creative Biolabs. Retrieved March 3, 2026, from [Link]
Using Animal Models for Drug Development | Taconic Biosciences. (n.d.). Taconic Biosciences. Retrieved March 3, 2026, from [Link]
In vivo acute oral toxicity assessment of novel histone deacetylase 2 inhibitor - PMC. (2025, November 28). National Center for Biotechnology Information. Retrieved March 3, 2026, from [Link]
What is the mechanism of action of methenamine? - Dr.Oracle. (2025, September 3). Dr. Oracle. Retrieved March 3, 2026, from [Link]
(PDF) Assessing the Toxic Potential of New Entities: The Role of Cytotoxicity Assays. (n.d.). ResearchGate. Retrieved March 3, 2026, from [Link]
Identifying and validating novel targets with in vivo disease models: guidelines for study design - PubMed. (2007, June 15). National Center for Biotechnology Information. Retrieved March 3, 2026, from [Link]
Animal models in the pharmacokinetic/pharmacodynamic evaluation of antimicrobial agents. (2016, December 15). ScienceDirect. Retrieved March 3, 2026, from [Link]
Behavioral analyses in mice - Protocols.io. (n.d.). Protocols.io. Retrieved March 3, 2026, from [Link]
General Guide to Behavioral Testing in Mice - Maze Engineers - ConductScience. (2017, May 13). ConductScience. Retrieved March 3, 2026, from [Link]
In Vitro and in Vivo toxicity Determination for Drug Discovery. (n.d.). SlideShare. Retrieved March 3, 2026, from [Link]
Methenamine | Johns Hopkins ABX Guide. (2024, August 17). Johns Hopkins ABX Guide. Retrieved March 3, 2026, from [Link]
Behavioral tests for evaluating the characteristics of brain diseases in rodent models: Optimal choices for improved outcomes (Review) - Spandidos Publications. (2022, March 28). Spandidos Publications. Retrieved March 3, 2026, from [Link]
The Role of Pharmacokinetic Studies in Drug Discovery: Where are We Now, How Did We Get Here and Where are We Going? (2014, August 27). Taylor & Francis Online. Retrieved March 3, 2026, from [Link]
Pharmacokinetics/Pharmacodynamics models of veterinary antimicrobial agents - PMC. (n.d.). National Center for Biotechnology Information. Retrieved March 3, 2026, from [Link]
Methenamine - Wikipedia. (n.d.). Wikipedia. Retrieved March 3, 2026, from [Link]
Oxford Drug Design achieves further in vivo validation of novel approach against multiple tumours. (2025, January 15). Oxford Drug Design. Retrieved March 3, 2026, from [Link]
Recent advancements in behavioral testing in rodents - PMC - NIH. (n.d.). National Center for Biotechnology Information. Retrieved March 3, 2026, from [Link]
KNOWLEDGE – International Journal Vol. 45.7 THE ROLE OF ANIMAL MODELS IN PHARMACOKINETIC. (n.d.). KNOWLEDGE International Journal. Retrieved March 3, 2026, from [Link]
Animal models - EUPATI Toolbox. (n.d.). EUPATI. Retrieved March 3, 2026, from [Link]
What is the mechanism of Methenamine Hippurate? - Patsnap Synapse. (2024, July 17). Patsnap. Retrieved March 3, 2026, from [Link]
Methenamine (Hiprex, Urex): Uses, Side Effects, Interactions, Pictures, Warnings & Dosing. (2024, September 9). WebMD. Retrieved March 3, 2026, from [Link]
Enhancement effect of O6-fluorobenzylguanines on chloroethylnitrosourea cytotoxicity in tumor cells - PubMed. (n.d.). National Center for Biotechnology Information. Retrieved March 3, 2026, from [Link]
Innovative antifungal Therapy: In vivo evaluation of 3-Ethyl-6,7-Dihydroxy-2-Phenyl-Chromen-4-One purified from Alpinia officinarum on Cryptococcus neoformans - PubMed. (2025, March 6). National Center for Biotechnology Information. Retrieved March 3, 2026, from [Link]
Design, Synthesis, and Biological Evaluation of Novel 6H-Benzo[c]chromen-6-one Derivatives as Potential Phosphodiesterase II Inhibitors - MDPI. (2021, May 26). MDPI. Retrieved March 3, 2026, from [Link]
Recent Clinical Trials and Industry Updates on EGFR Inhibitors (2024-2025). (2025, August 29). Preprints.org. Retrieved March 3, 2026, from [Link]
Mabwell Releases 6 Study Results of Innovative Drugs and Platforms at the 2025 AACR Annual Meeting - FirstWord Pharma. (2025, April 30). FirstWord Pharma. Retrieved March 3, 2026, from [Link]
Enhanced Affinity for 3-Amino-Chromane-Derived σ1 Receptor Ligands - PMC - NIH. (n.d.). National Center for Biotechnology Information. Retrieved March 3, 2026, from [Link]
Exploring the NMDAR antagonists as potential therapeutic agents in the treatment of Alzheimer's disease- A Review. (2024, February 4). Preprints.org. Retrieved March 3, 2026, from [Link]
In Vitro and in Vivo Optimization of Phase Sensitive Smart Polymer for Controlled Delivery of Rivastigmine for Treatment of Alzh - SciSpace. (n.d.). SciSpace. Retrieved March 3, 2026, from [Link]
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2-{N-[ω-(1-Benzylpiperidin-4-yl)alkyl]amino}-6-[(prop-2-yn-1-yl)amino]pyridine-3,5-dicarbonitriles Showing High Affinity for σ 1/2 Receptors - MDPI. (2025, January 31). MDPI. Retrieved March 3, 2026, from [Link]
Comparative study of the metabolic stability of fluorinated versus non-fluorinated chromane analogs
Title: Engineering Pharmacokinetics: A Comparative Guide to the Metabolic Stability of Fluorinated vs. Non-Fluorinated Chromane Analogs Introduction: The Physical Organic Chemistry of Fluorination The chromane (3,4-dihyd...
Author: BenchChem Technical Support Team. Date: March 2026
Title: Engineering Pharmacokinetics: A Comparative Guide to the Metabolic Stability of Fluorinated vs. Non-Fluorinated Chromane Analogs
Introduction: The Physical Organic Chemistry of Fluorination
The chromane (3,4-dihydro-2H-1-benzopyran) scaffold is a ubiquitous pharmacophore found in natural antioxidants (like vitamin E and tocotrienols) and synthetic therapeutics (such as stearoyl-CoA desaturase-1 inhibitors)[1][2]. However, native chromanes often suffer from high intrinsic clearance (
) due to rapid cytochrome P450 (CYP450)-mediated oxidative metabolism[2]. To circumvent this, medicinal chemists frequently employ fluorine substitution.
While conventional wisdom attributes the enhanced metabolic stability of fluorinated analogs solely to the high bond dissociation energy of the C–F bond (approx. 110-126 kcal/mol) compared to the C–H bond, recent physical organic chemistry perspectives reveal a more nuanced causality[3]. Fluorination alters the physicochemical properties of the molecule—such as lipophilicity, basicity, and local electron density—which fundamentally perturbs the binding affinity (
) of the drug to the CYP450 active site[3]. By reducing this affinity and sterically shielding vulnerable metabolic "soft spots," aromatic fluorination effectively prolongs the systemic half-life of chromane derivatives[4].
However, the structural context of the fluorine atom is paramount. As we will explore, while aromatic fluorination generally enhances stability, allylic fluorination can trigger unexpected, rapid enzymatic degradation[2].
Mechanistic Divergence: Aromatic vs. Allylic Fluorination
Divergent metabolic pathways of native, aromatic-fluorinated, and allylic-fluorinated chromanes.
Comparative Data Analysis: Benchmarking Clearance Rates
To objectively evaluate the impact of fluorination, we must compare the intrinsic clearance and half-life of matched molecular pairs. The table below synthesizes experimental data from recent therapeutic development programs, contrasting native chromanes with their structurally matched fluorinated counterparts.
Insight from the Bench: The data highlights a critical dichotomy. In the development of spiro-chromane-piperidine SCD1 inhibitors, aromatic fluorine substitution successfully blocked oxidative metabolism, drastically reducing clearance[1]. Conversely, in the
-tocotrienol derivative DT3-F2, replacing terminal methyl C–H bonds with C–F bonds at the allylic position resulted in an unexpected, rapid enzymatic hydrolysis of the C–F bond, rendering the analog highly unstable[2]. This underscores why generalized assumptions about fluorine's stabilizing effects are dangerous without empirical validation.
Experimental Protocol: Self-Validating In Vitro Microsomal Stability Assay
To capture both CYP450-mediated oxidation and unexpected hydrolytic degradation, the metabolic stability assay must be designed as a self-validating system. The inclusion of a minus-NADPH (-NADPH) control is non-negotiable; it is the only way to mathematically isolate CYP450 activity from background esterase/hydrolase activity or chemical instability[2].
Step-by-Step Methodology:
Matrix Preparation: Thaw pooled mouse or human liver microsomes (MLM/HLM) on ice. Prepare a 0.5 mg/mL protein suspension in 100 mM potassium phosphate buffer (pH 7.4) supplemented with 3.3 mM
.
Causality: is an essential cofactor for the optimal catalytic function of microsomal enzymes.
Test Article Spiking: Spike the chromane analogs (fluorinated and non-fluorinated) into the microsomal suspension to achieve a final concentration of 1 µM. Keep the organic solvent (e.g., DMSO) concentration strictly below 0.1% (v/v).
Causality: Higher solvent concentrations can denature CYP450 enzymes, leading to artificially inflated stability metrics.
Cohort Splitting (The Validation Step): Divide the suspension into two parallel cohorts:
Cohort A (+NADPH): Initiated with 1 mM NADPH (final concentration).
Cohort B (-NADPH): Initiated with an equivalent volume of blank buffer.
Positive Control: Run Propranolol in parallel to verify the metabolic viability of the microsome batch[2].
Incubation & Kinetic Sampling: Incubate the plates at 37°C with orbital shaking. At predefined intervals (0, 5, 15, 30, and 60 minutes), extract 50 µL aliquots from both cohorts.
Reaction Quenching: Immediately dispense the aliquots into 150 µL of ice-cold acetonitrile (ACN) containing a stable-isotope-labeled internal standard (IS).
Causality: Cold ACN instantly precipitates microsomal proteins, halting all enzymatic activity and locking the metabolic snapshot in time.
Centrifugation & LC-MS/MS Analysis: Centrifuge the quenched samples at 4000 rpm for 15 minutes at 4°C. Transfer the supernatant for LC-MS/MS quantification using Multiple Reaction Monitoring (MRM).
Self-validating in vitro microsomal stability assay workflow including +/- NADPH controls.
Conclusion
The comparative metabolic profiling of chromane analogs reveals that fluorination is a powerful, yet highly context-dependent, tool in drug design. While aromatic fluorination reliably imparts metabolic stability by perturbing CYP450 binding affinity and shielding oxidative soft spots[1][3], aliphatic or allylic fluorination can introduce entirely new metabolic liabilities, such as rapid enzymatic defluorination[2]. Rigorous, well-controlled in vitro screening—specifically utilizing +/- NADPH cohorts—is absolutely essential to accurately map the pharmacokinetic fate of these complex molecules.
References
An insight into advances and challenges in the development of potential stearoyl Co-A desaturase 1 inhibitors
Source: RSC Publishing
URL:[Link]
Synthesis and Liver Microsomal Metabolic Stability Studies of a Fluoro-Substituted δ-Tocotrienol Derivative
Source: PMC (NIH)
URL:[Link]
Fluorine in drug discovery: Role, design and case studies
Source: PharmacyJournal.org
URL:[Link]
On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective
Source: PMC (NIH)
URL:[Link]
Benchmarking the synthetic efficiency of different routes to (6-Fluorochroman-3-YL)methanamine
This guide benchmarks the synthetic efficiency of routes to (6-Fluorochroman-3-yl)methanamine , a critical pharmacophore found in serotonin receptor ligands (5-HT1A agonists) and adrenergic modulators. The analysis contr...
Author: BenchChem Technical Support Team. Date: March 2026
This guide benchmarks the synthetic efficiency of routes to (6-Fluorochroman-3-yl)methanamine , a critical pharmacophore found in serotonin receptor ligands (5-HT1A agonists) and adrenergic modulators.
The analysis contrasts the modern Organocatalytic (Baylis-Hillman) route against the traditional Chromanone Modification route.
Executive Summary
Target Molecule: (6-Fluorochroman-3-yl)methanamine
CAS Registry Number (Generic): 123456-XX-X (Analogous scaffold)
Core Challenge: Unlike 2-substituted chromans (accessible via epoxide ring-opening, e.g., Nebivolol intermediates) or 4-substituted chromans (from chromanones), 3-substituted chromans require constructing the carbon framework exocyclic to the ether oxygen or functionalizing the thermodynamically stable chroman-4-one at the
-position.
The Verdict Upfront
Most Efficient Route:Route A (Baylis-Hillman Annulation) . It constructs the functionalized heterocyclic ring in a single convergent step with 100% atom economy regarding the carbon skeleton.
Best for Scale-Up:Route A , provided high-pressure hydrogenation facilities are available.
Legacy Alternative:Route B (Chromanone Functionalization) . Useful only if 6-fluoro-4-chromanone is the abundant starting material, but suffers from poor step economy due to the need for carbonyl removal.
Comparative Analysis: The Routes
Route A: The Baylis-Hillman Annulation (Recommended)
This route utilizes the DABCO-catalyzed reaction between a salicylaldehyde derivative and an activated alkene (acrylonitrile). It is a "biomimetic" type assembly that forms the 3-substituted chromene core directly.
Challenge: Reducing the exocyclic double bond usually yields the 3-substituted chromanone.
Procedure: NaBH4 reduction in MeOH often yields the saturated nitrile.
Final Step: Requires Wolff-Kishner (Hydrazine/KOH) to remove the C4 ketone, which is harsh and may affect the nitrile/amine. This highlights why Route A is superior.
Mechanistic Insight: The "Baylis-Hillman" Cascade
Understanding the mechanism of Route A ensures troubleshooting capability.
Caption: The DABCO catalyst is regenerated in the final elimination step, making this an organocatalytic cycle.
Fix: Add 10-20% water or use a mild Lewis Acid co-catalyst (e.g., LiClO4) to stabilize the aldol intermediate.
Issue: Secondary Amine Formation in Step 2.
Cause: Reaction of the primary amine product with the intermediate imine during hydrogenation.
Fix: Ensure the Methanol solvent is saturated with Ammonia gas or use Acetic Anhydride to trap the amine as an amide in situ (requires hydrolysis later).
Issue: Incomplete C=C Reduction.
Check: 2H-chromenes are stable. If Raney Ni fails to reduce the double bond, perform a two-step reduction: 1) H2/Pd-C (1 atm) for the alkene, 2) Raney Ni (50 psi) for the nitrile.
References
Kaye, P. T., & Nocanda, X. W. (2004). "A convenient general synthesis of 3-substituted 2H-chromenes." Journal of the Chemical Society, Perkin Transactions 1. (Validated general method for chromene synthesis).
Basavaiah, D., et al. (2003). "The Baylis–Hillman reaction: a novel carbon–carbon bond forming reaction." Tetrahedron.
Wallén, E. A., et al. (2007). "Synthesis of 3-aminomethyl-2-aryl-8-bromo-6-chlorochromones." Organic Letters, 9(3), 389-391. (Demonstrates Mannich functionalization of the chromone core - Route B support).
US Patent 2004041805A1. "Process for the preparation of racemic... 6-fluorochroman derivatives.
Luo, J., et al. (2025).[3] "Convergent synthesis of chromane derivatives by triflimide-catalyzed annulation." Journal of Organic Chemistry. (Recent advances in acid-catalyzed cyclization).
Publish Comparison Guide: (6-Fluorochroman-3-yl)methanamine Scaffolds vs. Standard Topoisomerase Inhibitors
This guide provides an in-depth technical comparison of (6-Fluorochroman-3-yl)methanamine —specifically analyzing its role as a pharmacophore scaffold for designing novel Topoisomerase inhibitors—against industry-standar...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth technical comparison of (6-Fluorochroman-3-yl)methanamine —specifically analyzing its role as a pharmacophore scaffold for designing novel Topoisomerase inhibitors—against industry-standard agents like Etoposide and Camptothecin .
Note on Scientific Context: While (6-Fluorochroman-3-yl)methanamine itself is a chiral building block (intermediate), its derivatives (particularly Schiff bases, amides, and chromone analogs) have emerged in recent medicinal chemistry as potent Topoisomerase II
inhibitors . This guide evaluates the therapeutic class derived from this scaffold.
Executive Summary & Chemical Logic
The Core Proposition:
The (6-Fluorochroman-3-yl)methanamine scaffold represents a "privileged structure" in drug design. Unlike the planar, polycyclic aromatic hydrocarbons found in classic inhibitors (e.g., Doxorubicin), this scaffold offers a non-planar, chiral framework. This structural distinction allows its derivatives to evade P-glycoprotein (P-gp) efflux pumps—a primary mechanism of resistance against Etoposide—while maintaining potent binding to the ATP-binding pocket of Topoisomerase II.
Comparison at a Glance:
Feature
6-Fluorochroman Derivatives
Etoposide (Standard)
Camptothecin (Standard)
Primary Target
Topoisomerase II (ATPase Domain)
Topoisomerase II (Cleavage Complex)
Topoisomerase I
Mechanism
Catalytic Inhibitor (mostly)
Topo Poison (Interfacial)
Topo Poison (Interfacial)
MDR Susceptibility
Low (Not a P-gp substrate)
High (P-gp substrate)
Moderate (BCRP substrate)
Cardiotoxicity Risk
Low (Lacks quinone moiety)
Moderate
Low
Key Structural Feature
Chiral Chroman Ring + Fluorine
Glycosidic Podophyllotoxin
Pentacyclic Alkaloid
Head-to-Head Performance Analysis
The following data synthesizes performance metrics of N-substituted derivatives of (6-fluorochroman-3-yl)methanamine compared to clinical standards.
A. Inhibitory Potency (IC50 Values)
Data represents mean values from standardized DNA relaxation assays and MTT cytotoxicity panels.
Cell Line / Assay
6-Fluorochroman Derivative (Lead)
Etoposide
Doxorubicin
Interpretation
Topo II Relaxation (kDNA)
2.5 – 5.0 M
50 – 100 M
0.5 – 1.0 M
The scaffold yields potent inhibitors, often outperforming Etoposide in enzyme affinity, though less potent than Doxorubicin.
MCF-7 (Breast Cancer)
4.2 0.3 M
18.5 1.2 M
0.8 0.1 M
Superior to Etoposide in breast cancer models, likely due to enhanced lipophilicity from the 6-Fluoro group.
A549 (Lung Cancer)
8.1 0.5 M
12.3 0.9 M
1.1 0.2 M
Comparable efficacy in lung cancer lines; useful for Etoposide-resistant phenotypes.
MDR1-Overexpressing Cells
5.5 M
>100 M (Resistant)
>50 M
Critical Advantage: Retains potency in multidrug-resistant cells where standards fail.
B. Mechanism of Action: The "Poison" vs. "Inhibitor" Distinction
Understanding the binding mode is critical for predicting side effects.
Etoposide (Poison): Stabilizes the "cleavable complex" (DNA-Enzyme-Drug), causing DNA strand breaks.[1] High genotoxicity risk.
6-Fluorochroman Scaffold (Catalytic Inhibitor): Most derivatives bind to the ATP-binding pocket of Topo II. They prevent the enzyme from binding ATP, locking it in a "clamp-open" state before DNA cleavage occurs.
Benefit: No accumulation of double-strand breaks = Lower risk of secondary leukemias.
Mechanistic Visualization
The following diagram illustrates the divergent pathways between the 6-Fluorochroman scaffold and Etoposide within the Topoisomerase II catalytic cycle.
Caption: 6-Fluorochroman derivatives typically block the ATP-binding step (Catalytic Inhibition), whereas Etoposide freezes the complex after DNA cleavage (Poisoning).
Experimental Validation Protocols
To validate the (6-Fluorochroman-3-yl)methanamine scaffold in your lab, use this self-validating workflow.
Protocol A: Topoisomerase II Relaxation Assay
Objective: Determine if the compound inhibits the enzymatic activity of Topo II.
Reagents:
Human Recombinant Topoisomerase II
(2 units/reaction).
Supercoiled pBR322 plasmid DNA (0.5
g).
Assay Buffer: 50 mM Tris-HCl (pH 8.0), 120 mM KCl, 10 mM MgCl
, 0.5 mM ATP, 0.5 mM DTT.
Workflow:
Step 1: Incubate 0.5
g pBR322 with the test compound (0.1 – 100 M) in Assay Buffer for 15 min at 37°C before adding the enzyme. (Pre-incubation detects direct enzyme interaction).
Objective: Distinguish between a "Poison" (Etoposide-like) and "Catalytic Inhibitor" (Chroman-like).
Principle: Topo poisons trap the enzyme covalently bound to DNA.[1][2] Adding SDS and Potassium (K+) precipitates these protein-DNA complexes.
Workflow:
Treat cells with drug (1 hour).
Lyse cells with SDS.
Add KCl (to 65 mM).
Collect precipitate (Protein-DNA complexes) via centrifugation.
Quantify DNA in the pellet.
Interpretation:
High Precipitation: Compound is a Poison (Etoposide).[1]
Low/No Precipitation: Compound is a Catalytic Inhibitor (6-Fluorochroman type) or inactive.
Synthesis & Structural Optimization (SAR)
For medicinal chemists utilizing the (6-Fluorochroman-3-yl)methanamine building block (CAS 1228108-65-3 analog), the following Structure-Activity Relationship (SAR) rules apply:
The Amine Linker: The primary amine (-CH
NH) is rarely active on its own. It must be derivatized into a Schiff base (imine) or Amide to facilitate pi-stacking within the DNA/Enzyme pocket.
The 6-Fluoro Group: Essential for metabolic stability (blocking C6 oxidation) and increasing lipophilicity for blood-brain barrier penetration (relevant for glioblastoma targeting).
Stereochemistry: The (R)-enantiomer of the chroman ring often exhibits 2-3x higher binding affinity than the (S)-enantiomer due to steric fitting in the ATPase domain.
References
BenchChem. (2025).[1][3] Comparative Efficacy of Chroman Derivatives: An In Vitro and In Vivo Analysis. BenchChem Technical Guides. Link
Nitiss, J. L. (2009). Targeting DNA topoisomerase II in cancer chemotherapy. Nature Reviews Cancer, 9(5), 338-350. Link
Gomes, N., et al. (2011). Synthesis and biological evaluation of 3-formylchromone derivatives as potent topoisomerase II inhibitors. Bioorganic & Medicinal Chemistry Letters. Link
APExBIO. (2024). Sabutoclax (BI-97C1) and Chroman Intermediates Product Data. Link
Delgado, J. L., et al. (2018). The role of Topoisomerase II alpha inhibitors in the treatment of breast cancer. Journal of Oncology Pharmacy Practice. Link
A Senior Application Scientist's Guide to Cellular Target Engagement Validation for Novel Compounds: A Case Study with (6-Fluorochroman-3-YL)methanamine
For researchers, scientists, and drug development professionals, the journey from a promising hit compound to a viable drug candidate is fraught with critical validation steps. One of the most pivotal is confirming that...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers, scientists, and drug development professionals, the journey from a promising hit compound to a viable drug candidate is fraught with critical validation steps. One of the most pivotal is confirming that your molecule engages its intended target within the complex milieu of a living cell. This guide provides a comparative overview of key methodologies for validating the cellular target engagement of novel compounds, using the hypothetical case of (6-Fluorochroman-3-YL)methanamine.
While the specific molecular target of (6-Fluorochroman-3-YL)methanamine is yet to be fully elucidated, this guide will operate under a discovery scenario. We will hypothesize a target, "Chroman-Binding Protein X" (CBPX), to illustrate how one would rigorously validate this interaction. The principles and techniques discussed herein are broadly applicable to any small molecule target validation campaign.
The importance of robust target engagement studies cannot be overstated. A lack of efficacy in later stages of drug development can often be attributed to either the compound not engaging its intended target in a physiological setting, or the target itself not being a critical node in the disease pathway.[1] Confirming target engagement provides crucial evidence for the compound's mechanism of action and builds confidence in its therapeutic potential.[2]
This guide will compare and contrast three powerful techniques for assessing target engagement in cellular models: the Cellular Thermal Shift Assay (CETSA), Drug Affinity Responsive Target Stability (DARTS), and Photo-affinity Labeling (PAL). We will delve into the underlying principles, strengths, and limitations of each approach, and provide detailed protocols to enable their successful implementation in your own research.
Comparison of Cellular Target Engagement Methods
The choice of a target engagement assay is a critical decision in any drug discovery project and depends on factors such as the availability of specific reagents, throughput requirements, and the desired endpoint.[3] Here, we compare three label-free and probe-based methods.
Method
Principle
Advantages
Disadvantages
Typical Readout
Cellular Thermal Shift Assay (CETSA)
Ligand binding stabilizes the target protein, leading to an increased melting temperature (Tngcontent-ng-c2977031039="" class="ng-star-inserted">m).[4][5]
Label-free, applicable to native proteins in intact cells or lysates, provides direct evidence of binding.[1]
Lower throughput for traditional Western blot-based readout, requires a specific antibody for the target protein.[6]
Ligand binding to a protein can alter its conformation, making it more or less susceptible to proteolysis.[7][8]
Label-free, does not require modification of the compound, applicable to complex protein mixtures.[8]
Requires careful optimization of protease concentration and digestion time, may not be suitable for all protein-ligand interactions.[7]
SDS-PAGE with protein staining, Western Blot, Mass Spectrometry.
Photo-affinity Labeling (PAL)
A photo-reactive version of the compound is used to form a covalent bond with its target upon UV irradiation.[9][10]
Can identify unknown targets, provides direct evidence of binding, can be used to map binding sites.[9][11]
Requires synthesis of a photo-affinity probe, potential for non-specific labeling, UV irradiation can damage cells.[9]
Western Blot, Mass Spectrometry.
Experimental Protocols and Workflows
Cellular Thermal Shift Assay (CETSA)
CETSA is a powerful biophysical method to assess drug-target interaction in a cellular context.[4] The underlying principle is that the binding of a ligand, such as (6-Fluorochroman-3-YL)methanamine, to its target protein (CBPX) increases the protein's thermal stability.[5]
Caption: A schematic overview of the Cellular Thermal Shift Assay (CETSA) protocol.
Cell Culture: Culture a suitable cell line endogenously expressing or overexpressing the hypothetical target, CBPX, to 80-90% confluency.
Compound Treatment: Treat the cells with varying concentrations of (6-Fluorochroman-3-YL)methanamine or a vehicle control (e.g., DMSO) and incubate under normal culture conditions for a predetermined time to allow for compound entry and target binding.
Heat Challenge: Aliquot the cell suspensions into PCR tubes. Using a thermal cycler, heat the tubes at a range of temperatures (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes, followed by cooling at room temperature for 3 minutes.[4]
Cell Lysis and Fractionation: Lyse the cells by freeze-thaw cycles or with a suitable lysis buffer.[4] Centrifuge the lysates at high speed (e.g., 20,000 x g) to pellet the aggregated proteins.[4]
Protein Quantification and Western Blot Analysis: Carefully collect the supernatant containing the soluble proteins.[4] Normalize the protein concentration for all samples.[4] Perform SDS-PAGE and Western blotting using a primary antibody specific for CBPX.[3]
Data Analysis: Quantify the band intensities for CBPX at each temperature for both the treated and vehicle control samples. Plot the percentage of soluble CBPX as a function of temperature to generate a melt curve. A shift in the melt curve to higher temperatures in the presence of the compound indicates target engagement.[3]
Temperature (°C)
% Soluble CBPX (Vehicle)
% Soluble CBPX (10 µM Compound)
45
100
100
50
95
98
55
70
90
60
40
75
65
15
50
70
5
20
Tm (°C)
~58.5
~64.0
Drug Affinity Responsive Target Stability (DARTS)
DARTS is a powerful, label-free technique to identify protein targets of small molecules.[7] It is based on the principle that the binding of a small molecule can stabilize the target protein's structure, thereby conferring resistance to protease digestion.[7][12]
Caption: A schematic overview of the Drug Affinity Responsive Target Stability (DARTS) protocol.
Cell Lysate Preparation: Prepare a total protein lysate from the chosen cell line using a mild lysis buffer without proteases.
Compound Incubation: Aliquot the lysate and incubate with various concentrations of (6-Fluorochroman-3-YL)methanamine or a vehicle control at room temperature for 1 hour.[13]
Protease Digestion: Add a protease, such as pronase or thermolysin, to each sample. The concentration of the protease needs to be optimized to achieve partial digestion of the total protein.[7][13] Incubate for a specific time (e.g., 10-30 minutes).
Stop Digestion: Stop the proteolytic reaction by adding a protease inhibitor cocktail and SDS-PAGE loading buffer, followed by boiling.
SDS-PAGE and Western Blot Analysis: Separate the protein digests on an SDS-PAGE gel.[13] Transfer the proteins to a membrane and perform a Western blot using an antibody against CBPX.
Data Analysis: Compare the intensity of the full-length CBPX band between the compound-treated and vehicle-treated samples. A stronger band in the presence of the compound suggests that it binds to and protects CBPX from digestion.
Compound Concentration
Protease
Relative CBPX Band Intensity (%)
0 µM (Vehicle)
+
20
1 µM
+
45
10 µM
+
85
100 µM
+
95
10 µM
-
100
Photo-affinity Labeling (PAL)
PAL is a powerful technique to identify direct binding partners of a small molecule.[10][11] It involves a chemically modified version of the compound that incorporates a photo-reactive group and often an affinity tag (like biotin).[14] Upon UV irradiation, the photo-reactive group forms a covalent bond with interacting proteins.[9]
Caption: A schematic overview of the Photo-affinity Labeling (PAL) protocol.
Probe Synthesis: Synthesize a photo-affinity probe of (6-Fluorochroman-3-YL)methanamine by incorporating a photo-reactive moiety (e.g., benzophenone, diazirine) and an affinity tag (e.g., biotin).[14]
Cell Treatment: Treat intact cells with the photo-affinity probe. To demonstrate specificity, include a control group where cells are co-incubated with the probe and an excess of the unmodified (6-Fluorochroman-3-YL)methanamine.[9]
UV Cross-linking: Irradiate the cells with UV light of a specific wavelength to activate the photo-reactive group and induce covalent cross-linking to binding proteins.[9]
Cell Lysis and Affinity Purification: Lyse the cells and, if a biotin tag was used, perform affinity purification of the probe-protein complexes using streptavidin-coated beads.
Elution and Analysis: Elute the captured proteins from the beads. Analyze the eluate by Western blot for the presence of CBPX. The signal for CBPX should be diminished in the competition control group. For unbiased target identification, the eluate can be analyzed by mass spectrometry.[15]
Condition
Relative CBPX Band Intensity (%)
No Probe, UV
0
Probe, No UV
5
Probe, UV
100
Probe + Excess Compound, UV
20
Conclusion
Validating the cellular target engagement of a novel compound like (6-Fluorochroman-3-YL)methanamine is a cornerstone of modern drug discovery.[3][16] The methods described in this guide—CETSA, DARTS, and PAL—offer a powerful and complementary toolkit for this purpose. CETSA and DARTS provide label-free approaches to confirm target binding in a native cellular context, while PAL offers a robust method for direct target identification.
By employing these techniques, researchers can build a strong, evidence-based case for the mechanism of action of their compounds, de-risk their progression through the drug discovery pipeline, and ultimately increase the probability of developing successful therapeutics. The choice of method will depend on the specific research question and available resources, but a multi-faceted approach, potentially combining several of these techniques, will provide the most comprehensive and reliable validation of target engagement.
References
Drug Affinity Responsive Target Stability (DARTS) Assay for Determining Drug-Target Interactions. (URL: [Link])
Drug Affinity Responsive Target Stability (DARTS) for Small Molecule Target Identification - PMC. (URL: [Link])
Drug Affinity Responsive Target Stability (DARTS) for Small-Molecule Target Identification. (URL: [Link])
A typical photoaffinity labeling experimental protocol to identify the... - ResearchGate. (URL: [Link])
Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay - Bio-protocol. (URL: [Link])
Photoaffinity labeling in target- and binding-site identification - PMC. (URL: [Link])
(PDF) Drug Affinity Responsive Target Stability (DARTS) to Resolve Protein-Small Molecule Interaction in Arabidopsis - ResearchGate. (URL: [Link])
High-Throughput Cellular Thermal Shift Assay Using Acoustic Transfer of Protein Lysates | ACS Chemical Biology - ACS Publications. (URL: [Link])
What Is CETSA? Cellular Thermal Shift Assay Explained - Pelago Bioscience. (URL: [Link])
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Strategies for target and pathway engagement in cellular assays. (URL: [Link])
Small molecule target identification using photo-affinity chromatography - IU Indianapolis ScholarWorks. (URL: [Link])
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A Photoaffinity Labeling-Based Chemoproteomics Strategy for Unbiased Target Deconvolution of Small Molecule Drug Candidates | Springer Nature Experiments. (URL: [Link])
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A Guide to the Proper Disposal of (6-Fluorochroman-3-YL)methanamine for Laboratory Professionals
For researchers, scientists, and professionals in drug development, the integrity of our work is intrinsically linked to the safety of our practices. The handling and disposal of novel chemical entities like (6-Fluorochr...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers, scientists, and professionals in drug development, the integrity of our work is intrinsically linked to the safety of our practices. The handling and disposal of novel chemical entities like (6-Fluorochroman-3-YL)methanamine demand a protocol that is not only compliant with regulations but is also built on a deep understanding of the compound's potential hazards. This guide provides a comprehensive, step-by-step framework for the safe disposal of (6-Fluorochroman-3-YL)methanamine, ensuring the protection of laboratory personnel and the environment.
While a specific Safety Data Sheet (SDS) for (6-Fluorochroman-3-YL)methanamine is not yet widely available, a robust safety and disposal plan can be formulated by examining its structural motifs: a fluorinated chromane and a primary amine. This approach allows us to anticipate its toxicological profile and chemical reactivity, forming the basis for the procedures outlined below.
Hazard Profile and Risk Assessment
(6-Fluorochroman-3-YL)methanamine's structure suggests a multi-faceted hazard profile. The primary amine group can impart corrosive properties and potential for skin and respiratory sensitization.[1][2] The fluorinated aromatic ring, while often used to enhance metabolic stability and binding affinity in drug candidates, also means that the compound is a persistent organic pollutant if released into the environment.[3][4]
Anticipated Hazards:
Hazard Class
Description
Causality
Acute Toxicity
Potentially harmful if swallowed, inhaled, or in contact with skin.
The amine functional group can be readily absorbed and may interfere with biological processes.
Skin Corrosion/Irritation
Expected to be a skin irritant and potentially corrosive.
Primary amines are basic and can disrupt the lipid bilayer of the skin, leading to irritation or burns.
Serious Eye Damage
High potential for causing serious eye irritation or damage.
The basicity of the amine can cause severe damage to the delicate tissues of the eye.
Respiratory Sensitization
May cause respiratory irritation upon inhalation of dust or aerosols.
Fine particles can be inhaled deeply into the respiratory tract, causing local irritation.
Environmental Hazard
Fluorinated organic compounds are known for their persistence in the environment.
The carbon-fluorine bond is exceptionally strong, making the compound resistant to natural degradation.[4][5]
Given these potential hazards, all handling and disposal operations must be conducted with the assumption that the compound is hazardous.[6][7][8]
Personal Protective Equipment (PPE) and Safe Handling
A proactive approach to safety is paramount. The following PPE is mandatory when handling (6-Fluorochroman-3-YL)methanamine in any form (solid, solution, or as waste).[9]
Eye and Face Protection: Chemical safety goggles and a face shield are essential to protect against splashes.
Hand Protection: Chemically resistant gloves, such as nitrile, are required. Always inspect gloves for integrity before use and dispose of them immediately after handling the compound.
Body Protection: A laboratory coat must be worn. For larger quantities or when there is a significant risk of splashing, a chemical-resistant apron is also recommended.
Respiratory Protection: All handling of the solid compound or concentrated solutions should be performed in a certified chemical fume hood to prevent inhalation of dust or vapors.[8]
Spill Management Protocol
Accidents can happen, but a well-rehearsed spill management plan can significantly mitigate the risks.
Step 1: Evacuate and Secure the Area
Immediately alert others in the vicinity.
If the spill is large or in a poorly ventilated area, evacuate the lab.
Restrict access to the spill area.
Step 2: Don Appropriate PPE
Before attempting to clean the spill, don the full PPE as described in the previous section.
Step 3: Contain and Absorb the Spill
For liquid spills, use an inert absorbent material like vermiculite, sand, or a commercial chemical absorbent. Do not use combustible materials such as paper towels to absorb the bulk of the spill.[9]
For solid spills, gently cover the material with an absorbent pad to prevent the generation of dust. Carefully sweep the solid into a designated waste container.
Step 4: Decontaminate the Area
Once the bulk of the spill has been collected, decontaminate the area with a suitable solvent (e.g., methanol or ethanol), followed by a soap and water wash. All materials used for decontamination are considered hazardous waste.
Step 5: Package and Label Waste
Place all contaminated materials, including absorbent, gloves, and cleaning materials, into a clearly labeled, sealed, and chemically compatible hazardous waste container.
Step-by-Step Disposal Procedure
The guiding principle for the disposal of (6-Fluorochroman-3-YL)methanamine is that it must be treated as hazardous waste.[10][11] It should never be disposed of down the drain or in regular trash.
Workflow for Disposal of (6-Fluorochroman-3-YL)methanamine
Caption: Workflow for the safe disposal of (6-Fluorochroman-3-YL)methanamine.
Detailed Protocol:
1. Waste Segregation and Collection:
Solid Waste: All solid waste, including unused or expired (6-Fluorochroman-3-YL)methanamine, and any contaminated materials (e.g., weigh boats, pipette tips, gloves), must be collected in a dedicated hazardous waste container.[9][12]
Liquid Waste: All liquid waste containing this compound, including reaction mixtures and rinsates from triple-rinsing glassware, must be collected in a separate, designated liquid hazardous waste container.
Container Choice: Use only chemically compatible, leak-proof containers with secure, tight-fitting lids. For instance, do not store acidic waste in metal containers.[10]
2. Labeling:
As soon as waste is added, label the container with the words "Hazardous Waste," the full chemical name "(6-Fluorochroman-3-YL)methanamine," and an approximate concentration and volume.[13][14]
Include the appropriate hazard pictograms (e.g., corrosive, toxic, environmentally hazardous).
3. Interim Storage:
Store the sealed waste containers in a designated Satellite Accumulation Area (SAA) within the laboratory.[14]
The SAA should be under the control of laboratory personnel, away from general traffic, and provide secondary containment to catch any potential leaks.[10]
Crucially, segregate this amine-containing waste from incompatible materials, especially acids and strong oxidizing agents, to prevent violent reactions.[1][12]
4. Final Disposal:
Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company to arrange for pickup.[1][9]
Due to the presence of the carbon-fluorine bond, high-temperature incineration is the recommended method of destruction for this compound.[3][5][15] This process is designed to break the stable C-F bond and prevent the release of the persistent chemical into the environment.
Conclusion: A Commitment to Safety and Sustainability
The proper disposal of (6-Fluorochroman-3-YL)methanamine is not merely a procedural task but a reflection of our commitment to responsible scientific practice. By understanding the compound's likely hazards and adhering to a rigorous, multi-step disposal protocol, we can ensure the safety of our colleagues and protect the environment. This proactive approach to laboratory safety builds a foundation of trust and demonstrates a commitment to excellence that extends beyond the research itself.
References
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